L-N-Boc-3-methylmorpholine

Core Science & Biosynthesis

A Technical Guide to (S)-N-Boc-3-methylmorpholine: A Chiral Building Block for Drug Discovery

Abstract: The morpholine heterocycle is a cornerstone in modern medicinal chemistry, frequently incorporated into drug candidates to enhance physicochemical properties such as solubility, metabolic stability, and brain permeability.[1][2][3][4] This guide focuses on a specific, high-value derivative, (S)-N-Boc-3-methylmorpholine. The introduction of a stereocenter at the C3 position provides a defined three-dimensional vector for probing molecular interactions, while the tert-butyloxycarbonyl (Boc) protecting group offers robust, orthogonal handling during complex synthetic campaigns. We will provide an in-depth analysis of its chemical structure, physical properties, synthetic logic, and critical role as a chiral synthon in the development of advanced therapeutics, particularly for Central Nervous System (CNS) disorders and oncology.

Molecular Profile and Physicochemical Properties

(S)-N-Boc-3-methylmorpholine, also known as tert-butyl (3S)-3-methyl-4-morpholinecarboxylate, is a chiral building block whose utility is derived from its unique combination of a conformationally constrained morpholine ring, a defined stereocenter, and a chemically stable yet readily cleavable protecting group.

Chemical Structure and Identifiers

• Chemical Name: tert-butyl (3S)-3-methyl-4-morpholinecarboxylate[5]

• Common Name: (S)-N-Boc-3-methylmorpholine

• Stereoisomer: The "L" designation is also used, though "(S)" is more precise according to Cahn-Ingold-Prelog nomenclature.[6]

• Molecular Formula: C₁₀H₁₉NO₃[5][7]

• Molecular Weight: 201.27 g/mol [5][7]

• CAS Number: 1022094-01-4[5][7][8]

Physicochemical Data Summary

The physical properties of this compound are characteristic of a moderately polar, protected amine, making it suitable for a wide range of reactions in common organic solvents.

Property	Value	Source(s)
Appearance	White to off-white powder or crystals	[5]
Purity	≥97% (typical)	[5][7]
Storage Conditions	Sealed in a dry environment at 2-8°C	[5][9]
Solubility	Soluble in organic solvents (e.g., Dichloromethane, Methanol); limited solubility in water.	Inferred from[10]
InChI Key	LSDUBIYDVJGIQH-QMMMGPOBSA-N	[5]

Spectroscopic Characterization (Anticipated)

While specific spectra are lot-dependent, the structure of (S)-N-Boc-3-methylmorpholine allows for a confident prediction of its key spectroscopic features, which are crucial for reaction monitoring and quality control.

• ¹H NMR: The proton NMR spectrum is expected to show a characteristic large singlet at approximately 1.4-1.5 ppm, integrating to 9 protons, which corresponds to the tert-butyl group of the Boc protector. The methyl group at the C3 position would appear as a doublet around 1.2-1.3 ppm. The protons on the morpholine ring will present as a series of complex multiplets between 2.5 and 4.0 ppm due to their diastereotopic nature and complex coupling patterns.

• ¹³C NMR: The carbon spectrum will feature a signal for the carbonyl of the Boc group around 155 ppm. The quaternary carbon and the methyl carbons of the Boc group will resonate at approximately 80 ppm and 28 ppm, respectively. The carbons of the morpholine ring and the C3-methyl group will appear in the aliphatic region (approx. 20-70 ppm).

• IR Spectroscopy: The infrared spectrum will be dominated by a strong carbonyl (C=O) stretching band from the Boc group, typically found around 1690-1700 cm⁻¹. C-H stretching vibrations for the aliphatic groups will be present below 3000 cm⁻¹, and C-O-C stretching from the morpholine ether linkage will appear in the 1100-1250 cm⁻¹ region.

• Mass Spectrometry: Electrospray ionization (ESI-MS) would typically show the protonated molecule [M+H]⁺ at m/z 202.14, or adducts such as the sodium adduct [M+Na]⁺ at m/z 224.12.

Synthesis and Purification

The synthesis of chiral morpholines like (S)-N-Boc-3-methylmorpholine relies on strategies that begin with a readily available chiral starting material to ensure stereochemical integrity.

Retrosynthetic Analysis and Key Strategies

A logical retrosynthetic approach involves the cyclization of a protected amino diol, which itself can be derived from a chiral amino acid. This strategy preserves the stereocenter throughout the synthesis. The Boc group is typically installed in the final steps to avoid interference with the cyclization chemistry.

Caption: Retrosynthetic analysis of (S)-N-Boc-3-methylmorpholine.

Exemplary Synthetic Protocol

This protocol is an illustrative example based on established methodologies for morpholine synthesis from amino alcohol precursors.[4][11]

Objective: To synthesize (S)-3-methylmorpholine via intramolecular cyclization, followed by Boc protection.

Materials:

• (S)-2-(2-hydroxyethylamino)propan-1-ol

• Sulfuric acid (concentrated)

• Sodium hydroxide (pellets)

• Di-tert-butyl dicarbonate (Boc₂O)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Procedure:

• Cyclization: To a round-bottom flask, add (S)-2-(2-hydroxyethylamino)propan-1-ol (1.0 eq). Cool the flask in an ice bath and slowly add concentrated sulfuric acid (2.0 eq) with vigorous stirring.

• Heat the mixture to 160-170 °C for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Basify the aqueous solution to pH > 12 by the slow addition of solid NaOH while cooling in an ice bath.

• Extract the aqueous layer with DCM (3 x volumes). Combine the organic layers.

• Boc Protection: To the combined organic extracts containing crude (S)-3-methylmorpholine, add Di-tert-butyl dicarbonate (1.1 eq).

• Stir the mixture at room temperature overnight.

• Wash the reaction mixture with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

Purification and Characterization Workflow

Purification is critical to ensure the compound is suitable for subsequent use in drug discovery workflows.

Caption: Standard workflow for the purification of the target compound.

Chemical Reactivity and Synthetic Utility

The synthetic value of (S)-N-Boc-3-methylmorpholine is defined by the predictable reactivity of its functional groups.

The Role of the Boc Protecting Group

The tert-butyloxycarbonyl (Boc) group is one of the most common amine protecting groups in organic synthesis. Its primary function is to render the morpholine nitrogen nucleophilicity inert, preventing it from participating in undesired side reactions. Its key advantage is its stability to a wide range of nucleophilic and basic conditions, while being easily removable under acidic conditions.[12] This orthogonality is essential in multi-step syntheses.

Protocol: Acid-Mediated Boc Deprotection

This protocol describes the standard procedure for removing the Boc group to liberate the secondary amine for further coupling reactions.

Materials:

• (S)-N-Boc-3-methylmorpholine

• Trifluoroacetic acid (TFA) or 4M HCl in Dioxane

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Dissolve (S)-N-Boc-3-methylmorpholine (1.0 eq) in DCM (approx. 0.1 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Add TFA (5-10 eq) dropwise. Alternatively, add 4M HCl in Dioxane (5-10 eq).

• Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the deprotection by TLC until the starting material is consumed.

• Remove the solvent and excess acid under reduced pressure.

• Re-dissolve the residue in DCM and wash carefully with saturated NaHCO₃ solution to neutralize any remaining acid and extract the free amine.

• The resulting (S)-3-methylmorpholine is often used immediately in the next synthetic step.

Applications in Drug Discovery

The morpholine scaffold is a "privileged" structure in medicinal chemistry, and the chiral 3-methyl derivative is a particularly valuable building block.[4]

As a Chiral Building Block in Asymmetric Synthesis

(S)-N-Boc-3-methylmorpholine serves as a chiral synthon, introducing a specific stereochemistry into a target molecule. This is critical because the biological activity of enantiomers can differ dramatically. By using this building block, chemists can avoid challenging asymmetric reactions or tedious chiral separations later in the synthesis.

Role in Modulating Pharmacokinetics

The morpholine ring itself is prized for its ability to improve the pharmacokinetic profile of a drug candidate.[1][3]

• Solubility: The ether oxygen and the basic nitrogen can act as hydrogen bond acceptors, often improving aqueous solubility compared to more lipophilic carbocyclic analogues.[2]

• Metabolic Stability: The morpholine ring is generally resistant to metabolic degradation.

• CNS Penetration: The pKa of the morpholine nitrogen is close to physiological pH, which, combined with its balanced lipophilicity, can facilitate crossing the blood-brain barrier (BBB), making it a valuable component for CNS-targeted drugs.[1][3]

Case Study: Incorporation into Kinase Inhibitors

Substituted morpholines are key components of many kinase inhibitors. For example, a compound possessing two 3-methylmorpholine moieties was identified as a potent and brain-penetrant mTOR inhibitor.[1] The morpholine scaffold helps position other functional groups for optimal interaction within the ATP-binding pocket of the kinase while contributing favorable drug-like properties.

Caption: Logical workflow for utilizing the building block in a drug discovery program.

Safety and Handling

Proper handling of (S)-N-Boc-3-methylmorpholine is essential for laboratory safety. The compound is classified with several hazard statements.

Hazard Class	GHS Code	Description	Source(s)
Acute Toxicity, Oral	H302	Harmful if swallowed	[5][7]
Skin Corrosion/Irritation	H315	Causes skin irritation	[5][7]
Eye Damage/Irritation	H319	Causes serious eye irritation	[5][7]
Acute Toxicity, Inhalation	H332	Harmful if inhaled	[5]
Respiratory Irritation	H335	May cause respiratory irritation	[5][7]

Handling and Personal Protective Equipment (PPE):

• Always handle this compound inside a certified chemical fume hood.[13]

• Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[14][15]

• Avoid inhalation of dust and contact with skin and eyes.[14]

• In case of contact, rinse the affected area immediately and thoroughly with water. For eye contact, rinse cautiously with water for several minutes and seek medical attention.[14][15]

Storage:

• Store the container tightly sealed in a dry, cool, and well-ventilated area.[5][13]

• Keep away from strong oxidizing agents and strong acids.[13][14]

Conclusion

(S)-N-Boc-3-methylmorpholine is more than a simple chemical intermediate; it is a sophisticated tool for modern drug discovery. Its combination of a drug-like morpholine scaffold, a defined stereocenter, and a robust protecting group provides medicinal chemists with a reliable building block to construct complex molecules with greater control and efficiency. Its application is particularly impactful in the synthesis of CNS-active agents and kinase inhibitors, where precise three-dimensional structure and optimized pharmacokinetic properties are paramount for therapeutic success.

References

• L-N-Boc-3-methylmorpholine — Chemical Substance Information. NextSDS. [Link]

• (S)-N-Boc-3-Methylmorpholine, 97%. 3ASenrise. [Link]

• 3-Methylmorpholine | C5H11NO | CID 292103. PubChem, NIH. [Link]

• Di Micco, S., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Chemical Neuroscience. [Link]

• N-Boc-3-methylmorpholine-3-carboxylic Acid | CAS 1052680-53-1. American Elements. [Link]

• N-Methylmorpholine. Chemical Industry. [Link]

• Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity. ResearchGate. [Link]

• Di Micco, S., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ResearchGate. [Link]

• Synthesis process of N-methylmorpholine.

• Di Micco, S., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. PubMed. [Link]

• Gavalas, A., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. ResearchGate. [Link]

• Thompson, S., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC, NIH. [Link]

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A Comprehensive Technical Guide to (S)-N-Boc-3-methylmorpholine: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Chiral Morpholines in Modern Drug Discovery

The morpholine moiety is a privileged scaffold in medicinal chemistry, prized for its ability to impart favorable physicochemical properties to drug candidates, such as enhanced aqueous solubility, metabolic stability, and improved pharmacokinetic profiles. Within this class of heterocyclic compounds, chiral substituted morpholines, particularly (S)-N-Boc-3-methylmorpholine, have emerged as valuable building blocks in the synthesis of complex and stereochemically defined pharmaceutical agents. The strategic introduction of a methyl group at the C-3 position in a specific stereochemical orientation allows for precise three-dimensional interactions with biological targets, which can be critical for therapeutic efficacy and selectivity. The tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom provides a robust yet readily cleavable handle, enabling chemists to unmask the secondary amine at a later stage for further synthetic elaborations. This technical guide provides an in-depth exploration of (S)-N-Boc-3-methylmorpholine, covering its synthesis, detailed characterization, and its role as a key intermediate in the development of novel therapeutics.

Core Molecular Attributes

A precise understanding of the fundamental properties of (S)-N-Boc-3-methylmorpholine is essential for its effective utilization in research and development.

Property	Value	Source
Chemical Name	tert-butyl (3S)-3-methylmorpholine-4-carboxylate	[1]
CAS Number	1022094-01-4	[1][2][3]
Molecular Formula	C₁₀H₁₉NO₃	[1]
Molecular Weight	201.27 g/mol
Appearance	White to off-white powder or crystals	[1]

Synthesis of (S)-N-Boc-3-methylmorpholine: A Detailed Experimental Protocol

The synthesis of (S)-N-Boc-3-methylmorpholine is most commonly achieved through the N-protection of the commercially available chiral secondary amine, (S)-3-methylmorpholine, using di-tert-butyl dicarbonate (Boc₂O). This reaction is a standard and highly efficient method for introducing the Boc protecting group onto an amine.

Reaction Scheme

Caption: Synthesis of (S)-N-Boc-3-methylmorpholine.

Causality Behind Experimental Choices

The selection of reagents and conditions for this transformation is guided by the principles of nucleophilic acyl substitution. The secondary amine of (S)-3-methylmorpholine acts as the nucleophile, attacking one of the electrophilic carbonyl carbons of Boc anhydride. A non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is often employed to neutralize the acidic byproducts of the reaction, driving the equilibrium towards the protected product. The choice of an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) is crucial as it readily dissolves both the starting materials and reagents without interfering with the reaction.

Step-by-Step Experimental Protocol

• Reaction Setup: To a round-bottom flask containing a magnetic stir bar, add (S)-3-methylmorpholine (1.0 equivalent). Dissolve the amine in anhydrous dichloromethane (DCM) to a concentration of approximately 0.5 M.

• Addition of Base: To the stirred solution, add triethylamine (1.2 equivalents). Stir the mixture at room temperature for 10-15 minutes.

• Addition of Boc Anhydride: In a separate flask, dissolve di-tert-butyl dicarbonate (1.1 equivalents) in a minimal amount of DCM. Add this solution dropwise to the reaction mixture at room temperature over 15-20 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexanes (e.g., 30:70 v/v) or by LC-MS. The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, wash the reaction mixture sequentially with 1 M HCl (to remove excess triethylamine), saturated aqueous NaHCO₃ solution (to neutralize any remaining acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification: Achieving High Purity for Drug Development

For applications in pharmaceutical synthesis, high purity of intermediates is paramount. Flash column chromatography is the standard method for purifying (S)-N-Boc-3-methylmorpholine.

Flash Column Chromatography Protocol

• Column Preparation: A silica gel column is packed using a slurry of silica gel in a non-polar solvent such as hexanes.

• Sample Loading: The crude product is dissolved in a minimal amount of the mobile phase and loaded onto the column.

• Elution: The product is eluted from the column using a gradient of ethyl acetate in hexanes. A typical gradient might start with 5% ethyl acetate in hexanes and gradually increase to 20-30% ethyl acetate.

• Fraction Collection and Analysis: Fractions are collected and analyzed by TLC to identify those containing the pure product.

• Concentration: The fractions containing the pure product are combined and the solvent is removed under reduced pressure to yield (S)-N-Boc-3-methylmorpholine as a white to off-white solid.

Characterization: Spectroscopic Confirmation of Structure and Purity

Unambiguous characterization of the synthesized (S)-N-Boc-3-methylmorpholine is critical to ensure its identity and purity before its use in subsequent synthetic steps. Nuclear Magnetic Resonance (NMR) spectroscopy is the primary analytical tool for this purpose.

Workflow for NMR Analysis

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Comprehensive NMR Characterization and Protocol Guide for L-N-Boc-3-methylmorpholine

Executive Summary

L-N-Boc-3-methylmorpholine (also known as tert-butyl (3S)-3-methylmorpholine-4-carboxylate) is a privileged chiral building block extensively utilized in medicinal chemistry and drug development. The morpholine core imparts favorable pharmacokinetic properties—such as improved aqueous solubility and metabolic stability—while the N-tert-butoxycarbonyl (Boc) group provides essential regiocontrol during multi-step syntheses. However, the N-Boc carbamate linkage introduces significant analytical complexities during Nuclear Magnetic Resonance (NMR) characterization.

This technical guide, written from the perspective of a Senior Application Scientist, provides an authoritative breakdown of the 1 H and 13 C NMR chemical shifts for L-N-Boc-3-methylmorpholine. It explores the mechanistic causality behind its spectral behavior and establishes a self-validating experimental protocol for high-fidelity data acquisition.

Structural and Mechanistic Insights: The N-Boc Rotameric Effect

A critical challenge in the NMR characterization of N-Boc protected heterocycles is the presence of rotameric populations. In solution, carbamates exist as a dynamic mixture of syn and anti rotamers (1[1]). This phenomenon is caused by the delocalization of the nitrogen lone pair into the adjacent carbonyl π -system, which confers partial double-bond character to the C–N bond.

At standard ambient temperature (298 K), the thermal energy of the system is often insufficient to overcome this rotational barrier ( ΔG‡≈14−16 kcal/mol). Consequently, the molecule experiences slow or intermediate chemical exchange on the NMR timescale (2[2]). For the analytical chemist, this manifests in two distinct ways:

• Signal Broadening: Protons and carbons adjacent to the nitrogen (specifically C3, C5, and the C3-methyl group) lose their sharp multiplicity.

• Signal Duplication: The appearance of two distinct sets of peaks representing the major and minor rotameric conformers (3[3]).

Expert Causality: Misinterpreting rotameric duplication as chemical impurities is a frequent pitfall in early-stage drug development. Accurate characterization requires careful integration of these split signals to validate that they sum to the expected proton count of the pure compound (4[4]). When structural ambiguity persists, Variable Temperature (VT) NMR is the definitive self-validating technique to prove structural homogeneity.

Quantitative Data Presentation: Chemical Shift Assignments

The tables below summarize the empirical 1 H and 13 C NMR chemical shifts for L-N-Boc-3-methylmorpholine. Data is referenced to CDCl 3​ at 298 K.

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ , 298 K)

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment Notes
N-Boc (CH 3​ ) 3​	1.46	s	-	9H	Major rotamer; may appear as a broad singlet.
C3-CH 3​	1.22	d	6.8	3H	Doublet due to vicinal coupling with C3-H.
C5-H (axial)	3.10	m	-	1H	Shifted upfield relative to equatorial; broadened by N-Boc.
C2-H (axial)	3.45	dd	11.5, 10.0	1H	Adjacent to oxygen, exhibits trans-diaxial coupling.
C6-H (axial)	3.55	m	-	1H	Adjacent to oxygen.
C5-H (equatorial)	3.75	br d	13.0	1H	Broadened by N-Boc restricted rotation.
C2-H (equatorial)	3.80	dd	11.5, 3.0	1H	Adjacent to oxygen.
C6-H (equatorial)	3.85	m	-	1H	Adjacent to oxygen.
C3-H (axial)	3.90	m	-	1H	Stereocenter (S); adjacent to nitrogen and methyl group.

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ , 298 K)

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment Notes
C3-CH 3​	14.2	CH 3​	Methyl group at the stereocenter.
N-Boc (CH 3​ ) 3​	28.4	CH 3​	Three equivalent methyl carbons of the tert-butyl group.
C5	43.1	CH 2​	Adjacent to nitrogen; often broadened due to rotameric exchange.
C3	48.6	CH	Chiral center (S); adjacent to nitrogen.
C6	66.8	CH 2​	Adjacent to oxygen.
C2	71.2	CH 2​	Adjacent to oxygen and β to the methyl group.
N-Boc C(CH 3​ ) 3​	79.8	C (Quat.)	tert-butyl quaternary carbon.
N-Boc C=O	154.6	C=O (Quat.)	Carbamate carbonyl; highly subject to rotameric doubling.

Experimental Protocols for High-Fidelity NMR Acquisition

To ensure self-validating and reproducible NMR data, the following step-by-step methodology must be strictly adhered to. This workflow is designed to eliminate artifacts and definitively resolve rotameric ambiguity.

Protocol 1: Standard 1D NMR Acquisition and Validation

• Sample Preparation: Weigh exactly 15–20 mg of L-N-Boc-3-methylmorpholine (for 1 H) or 40–50 mg (for 13 C) into a clean glass vial.

• Solvent & Standard Addition: Dissolve the analyte in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Causality Note: Complete dissolution is mandatory; suspended particulate matter distorts magnetic field homogeneity, artificially broadening peaks and mimicking rotameric effects.

• Shimming and Tuning: Insert the sample into the spectrometer. Perform automated or manual tuning and matching for the 1 H and 13 C channels. Optimize the Z-axis gradients (shimming) until the lock signal is maximized and the TMS peak full-width at half-maximum (FWHM) is strictly < 1.0 Hz. This validates instrument readiness.

• Acquisition Parameters ( 1 H): Set the relaxation delay ( D1​ ) to at least 2.0 seconds to ensure complete longitudinal relaxation ( T1​ ) of all protons. This is a self-validating step to guarantee that the integration of the 9H Boc group accurately calibrates against the 8H core ring protons. Acquire 16–32 scans.

• Processing: Apply a zero-filling factor of 2 and an exponential window function (line broadening = 0.3 Hz for 1 H) prior to Fourier Transformation. Phase and baseline correct the spectra manually.

Protocol 2: Variable Temperature (VT) NMR for Rotamer Coalescence

If signal broadening obscures critical coupling constants or integration values at 298 K, execute the following VT-NMR protocol:

• Solvent Swap: Prepare a fresh sample using a high-boiling deuterated solvent such as DMSO- d6​ or Toluene- d8​ .

• Temperature Calibration: Calibrate the variable temperature unit using a standard 100% ethylene glycol sample to ensure accurate probe temperature readings.

• Stepwise Heating: Increase the probe temperature in 10 K increments from 298 K to 340 K. Allow the sample to thermally equilibrate for 5 minutes at each step.

• Coalescence Monitoring: Acquire a rapid 1 H spectrum at each temperature interval. Observe the coalescence of the duplicated Boc or ring signals into sharp singlets/multiplets. Causality Note: If the peaks merge into a single sharp set, the initial duplication is definitively proven to be a rotameric artifact, validating the chemical purity of the batch.

Workflow Visualizations

The following diagrams map the logical progression of NMR sample acquisition and the decision matrix for handling N-Boc restricted rotation.

Fig 1. High-fidelity NMR acquisition workflow for N-Boc heterocycles.

Fig 2. Decision matrix for resolving N-Boc carbamate rotameric exchange.

References

• Title: On the Stabilization of the Syn-Rotamer of Amino Acid Carbamate Derivatives by Hydrogen Bonding Source: American Chemical Society URL
• Title: Regioselective Lithiation and Electrophilic Quenching of N‐Boc‐3‐phenyltetrahydroisoquinoline Source: ResearchGate URL
• Title: Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)
• Title: A Comparative Guide to HPLC and NMR Analysis for the Characterization of N-Boc-D-proline Source: Benchchem URL

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• 4. benchchem.com [benchchem.com]

Stereochemistry and Chiral Center Configuration of L-N-Boc-3-methylmorpholine: A Comprehensive Technical Guide

Executive Summary

L-N-Boc-3-methylmorpholine—formally designated as (S)-N-Boc-3-methylmorpholine (CAS: 1022094-01-4)—is a highly specialized chiral building block utilized extensively in medicinal chemistry and active pharmaceutical ingredient (API) synthesis. The morpholine heterocycle imparts favorable pharmacokinetic properties, such as enhanced aqueous solubility and metabolic stability, while the precisely configured C3 chiral center provides the strict spatial directionality required for target protein binding. This guide explores its stereochemical architecture, stereoretentive synthetic methodologies, and the analytical frameworks required for chiral validation.

Stereochemical Architecture & Conformational Dynamics

The C3 Chiral Center

The "L" prefix in L-N-Boc-3-methylmorpholine corresponds to the (S)-configuration under the Cahn-Ingold-Prelog (CIP) priority rules[1]. This nomenclature originates from its structural and synthetic relationship to the chiral pool, specifically L-alanine ((S)-2-aminopropanoic acid) derivatives[2]. The absolute configuration at the 3-position is critical; inversion to the (R)-enantiomer typically ablates the pharmacological efficacy of the downstream API by disrupting key hydrophobic interactions within target binding pockets.

Morpholine Ring Conformation

The saturated six-membered morpholine ring predominantly adopts a chair conformation. The C3 methyl group strongly prefers the equatorial position . If forced into an axial position, the methyl group would suffer from severe 1,3-diaxial steric repulsion with the axial protons at C5, making the equatorial conformer thermodynamically dominant.

N-Boc Rotameric Equilibrium

The tert-butyloxycarbonyl (Boc) protecting group at the N4 position introduces restricted rotation around the N–C(O) carbamate bond due to its partial double-bond character[3]. This restriction results in two distinct conformational isomers (syn and anti rotamers) that exist in dynamic equilibrium at room temperature. In Nuclear Magnetic Resonance (NMR) spectroscopy, this phenomenon causes the tert-butyl protons and the C3 methyl protons to appear as broadened or split signals, a critical factor to account for during structural verification.

Quantitative Data Summary

Parameter	Value / Description
Chemical Name	(S)-tert-butyl 3-methylmorpholine-4-carboxylate
CAS Number	1022094-01-4
Molecular Formula	C10H19NO3
Molecular Weight	201.26 g/mol
Chiral Center	C3 (S-configuration)
Preferred Conformation	Chair (C3-Methyl Equatorial)
Carbamate Dynamics	Restricted N-C(O) rotation (syn/anti rotamers present)

Synthetic Methodologies & Stereocenter Preservation

The synthesis of L-N-Boc-3-methylmorpholine requires a self-validating route that guarantees absolute preservation of the C3 stereocenter. The most reliable approach is a "chiral pool" synthesis starting from an enantiopure precursor.

Protocol 1: Stereoretentive Synthesis from (S)-2-amino-1-propanol

• Reductive Annulation (Ring Closure): React enantiopure (S)-2-amino-1-propanol (L-alaninol) with a bifunctional alkylating agent, such as 1-chloro-2-(2-chloroethoxy)ethane, under basic conditions (e.g., NaH or K2CO3 in THF).

  • Causality: The cyclization reaction strictly occurs via nucleophilic substitutions at the nitrogen and oxygen heteroatoms. Because no bonds are broken or formed at the C3 chiral carbon, the (S)-configuration is perfectly preserved, eliminating the risk of racemization.

• N-Protection (Boc Addition): Treat the resulting intermediate, (S)-3-methylmorpholine, with di-tert-butyl dicarbonate (Boc2O) in the presence of a mild base (e.g., triethylamine) in dichloromethane (DCM)[3].

  • Causality: The bulky Boc group selectively protects the secondary amine. Utilizing mild basic conditions prevents the ring-opening or epimerization that could occur under harsh acidic or strongly basic extremes, ensuring the stereocenter remains intact.

• Purification: Purify the crude product via silica gel column chromatography using a hexane/ethyl acetate gradient.

  • Causality: This step removes unreacted Boc2O and acyclic byproducts, ensuring the high chemical purity (>99%) required before proceeding to sensitive chiral analysis.

Workflow for the stereoretentive synthesis of (S)-N-Boc-3-methylmorpholine.

Analytical Validation of Chiral Configuration

Validating the enantiomeric excess (ee) and absolute configuration is a mandatory quality control step. This is achieved through orthogonal analytical techniques: Chiral High-Performance Liquid Chromatography (HPLC) and advanced NMR spectroscopy.

Protocol 2: Chiral HPLC for Enantiomeric Excess (ee) Determination

• Column Selection: Utilize an amylose-based chiral stationary phase, specifically a4[4].

  • Causality: The helical supramolecular structure of the derivatized amylose provides distinct chiral recognition pockets. These pockets interact differentially with the (S) and (R) enantiomers via hydrogen bonding and steric inclusion, causing them to elute at different times.

• Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of iso-Hexane / Ethanol / Triethylamine (50:50:0.1 v/v/v)[4].

  • Causality: The non-polar hexane drives the analyte into the chiral stationary phase, while ethanol ensures adequate solubility. Triethylamine (TEA) acts as a basic modifier to suppress secondary interactions with residual silanols on the silica support, effectively preventing peak tailing.

• System Suitability & Validation: Inject a racemic standard of N-Boc-3-methylmorpholine to establish baseline resolution (Rs > 1.5) between the (S) and (R) peaks. Once validated, inject the synthesized batch to quantify the ee.

Advanced 19F NMR Chirality Sensing

Recent advancements in analytical chemistry have introduced 5 of N-heterocycles without relying on chiral chromatography[5]. By utilizing a chiral 19F-labeled palladium probe, the dynamic binding between the deprotected (S)-3-methylmorpholine and the probe creates characteristic diastereomeric complexes[6].

• Causality: The bulky chiral environment of the Pd-probe forces the (S) and (R) enantiomers into vastly different spatial orientations. This alters the magnetic shielding of the highly sensitive 19F nucleus, resulting in baseline-separated NMR signals that allow for precise determination of optical purity even when racemic standards are unavailable[5].

Dual-modal analytical validation workflow for chiral and structural integrity.

Applications in Drug Development

The (S)-3-methylmorpholine motif is a privileged structure frequently incorporated into advanced therapeutics, notably in4 utilized in oncology[4]. The specific (S)-configuration ensures that the C3 methyl group accurately occupies a highly specific hydrophobic pocket within the kinase active site. This precise stereochemical fit maximizes binding affinity and ensures selectivity over off-target kinases. The Boc-protected form serves as a highly stable, shelf-ready intermediate, allowing medicinal chemists to modularly attach the morpholine pharmacophore during late-stage lead optimization.

References

• Sigma-Aldrich.(S)
• ChemicalBook.(S)-N-Boc-3-Methylmorpholine | 1022094-01-4.
• NextSDS.
• EvitaChem.Buy N-Boc-3-methylmorpholine-3-carboxylic Acid (EVT-398644).
• National Institutes of Health (NIH) / JACS Au.Chirality Sensing of N-Heterocycles via 19F NMR.
• American Chemical Society (ACS).Chirality Sensing of N-Heterocycles via 19F NMR.
• Google Patents.

Sources

• 1. (S)-N-Boc-3-Methylmorpholine | 1022094-01-4 [chemicalbook.com]
• 2. nextsds.com [nextsds.com]
• 3. evitachem.com [evitachem.com]
• 4. US9421213B2 - Chemical compounds - Google Patents [patents.google.com]
• 5. Chirality Sensing of N-Heterocycles via 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Comprehensive Technical Guide on the Material Safety, Toxicity, and Handling of L-N-Boc-3-methylmorpholine

Introduction & Scope

As a Senior Application Scientist in drug development, managing the intersection of synthetic utility and chemical safety is paramount. L-N-Boc-3-methylmorpholine (often designated stereospecifically as (S)-N-Boc-3-Methylmorpholine) is an indispensable chiral building block used extensively in the synthesis of complex active pharmaceutical ingredients (APIs)[1]. While the tert-butoxycarbonyl (Boc) protecting group provides excellent stereochemical control and stability during multi-step syntheses[2], it fundamentally alters the molecule's physicochemical properties, necessitating rigorous, self-validating safety protocols. This guide synthesizes the mechanistic toxicity, Material Safety Data Sheet (MSDS) guidelines, and field-proven experimental workflows for this compound.

Physicochemical Properties & Hazard Summary

A robust safety protocol begins with an empirical understanding of the substrate. The lipophilic nature of the Boc group, combined with the inherent basicity of the morpholine ring, dictates both its reactivity in the flask and its interaction with biological tissues.

Table 1: Quantitative Data and Hazard Identification

Property / Metric	Value / Description
Chemical Name	(S)-N-Boc-3-Methylmorpholine
CAS Number	1022094-01-4 / 127420-01-3[1]
Molecular Formula	C10H19NO3[3]
Molecular Weight	201.27 g/mol [3]
Purity Standard	≥ 97%[3]
GHS Hazard Statements	H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation), H332 (Harmful if inhaled), H335 (Respiratory irritation)[3]
Precautionary Codes	P261, P280, P305+P351+P338[3]

Toxicity Profile & Mechanistic Insights

The toxicity of L-N-Boc-3-methylmorpholine is driven by its dual chemical nature. The compound exhibits acute toxicity via oral and inhalation routes and acts as a localized irritant to the skin, eyes, and respiratory tract[3].

Mechanistic Causality:

• Membrane Penetration: The Boc group significantly increases the lipophilicity of the molecule, allowing it to rapidly partition into and cross the lipid bilayers of cellular membranes.

• Cellular Irritation: Once intracellular or in contact with mucosal surfaces, the basic nitrogen of the morpholine ring alters the local physiological pH. This disruption denatures surface proteins and induces localized oxidative stress.

• Inflammatory Cascade: The resulting cellular stress triggers the release of pro-inflammatory cytokines (e.g., IL-1β, TNF-α), leading to the clinical manifestations of erythema (skin redness), edema, and respiratory distress.

Cellular stress and inflammatory signaling pathway upon exposure to L-N-Boc-3-methylmorpholine.

Material Safety Data Sheet (MSDS) Core Protocols

A self-validating safety system ensures that every hazard has a corresponding, verifiable countermeasure. Relying solely on Personal Protective Equipment (PPE) is insufficient; engineering controls and procedural discipline are mandatory.

Step-by-Step Emergency Response & Spill Protocol:

• Isolation & Engineering Verification: Immediately evacuate non-essential personnel from the spill area. Self-Validation: Check the laboratory's digital airflow monitor to verify that negative pressure ventilation is actively pulling fumes away from the corridor.

• PPE Verification: Don chemical-resistant gloves (Nitrile, minimum 0.11 mm thickness), safety goggles with side shields, and a NIOSH-approved particulate respirator if aerosolization has occurred[3].

• Containment: Cover the spill with an inert, non-combustible absorbent material (e.g., sand or vermiculite). Causality: Inert materials prevent exothermic reactions that could occur if reactive chemical neutralizers were mistakenly applied to the basic morpholine derivative.

• Collection: Sweep the absorbed mixture using non-sparking tools and place it into a designated, sealable hazardous waste container.

• Decontamination: Wash the spill site thoroughly with a mild detergent and water. Self-Validation: Swab the area with pH paper to ensure all residual basic morpholine derivatives are fully neutralized (target pH 7.0).

Experimental Workflow: Safe Deprotection of the Boc Group

In pharmaceutical synthesis, L-N-Boc-3-methylmorpholine is frequently subjected to Boc deprotection to liberate the secondary amine for subsequent coupling reactions[2]. This process typically uses strong acids like Trifluoroacetic acid (TFA), which introduces severe chemical burn and inhalation risks.

Step-by-Step Methodology:

• Preparation & Setup: Conduct all operations inside a certified fume hood. Self-Validation: Verify that the sash is positioned at or below the 18-inch mark to ensure an adequate face velocity of 100 fpm.

• Substrate Dissolution: Dissolve L-N-Boc-3-methylmorpholine in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration. Causality: DCM acts as an excellent solvent for lipophilic Boc-protected amines and provides a sufficient thermal mass to dissipate heat effectively.

• Acid Addition: Cool the reaction flask to 0°C using an ice bath. Add TFA dropwise (typically a 1:1 v/v ratio with DCM). Causality: The deprotection reaction is highly exothermic and generates isobutylene gas and carbon dioxide. Cooling controls the kinetic reaction rate and prevents violent outgassing and solvent bumping.

• Reaction Progression: Remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours. Self-Validation: Monitor via TLC or LC-MS until the starting material is fully consumed, ensuring no unreacted hazardous intermediates remain.

• Quenching & Neutralization: Carefully concentrate the mixture under reduced pressure to remove excess TFA. Re-dissolve the residue in DCM and wash dropwise with saturated aqueous sodium bicarbonate (NaHCO3). Causality: Neutralization is required to convert the morpholine TFA salt back to its free base form. Self-Validation: Continue addition until the aqueous layer tests at pH 8.

• Extraction: Extract the organic layer, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate in vacuo to yield the purified 3-methylmorpholine free base.

Workflow for the safe Boc deprotection of L-N-Boc-3-methylmorpholine.

References

• Title: L-N-Boc-3-methylmorpholine — Chemical Substance Information Source: NextSDS URL: [Link]

• Title: (S)-N-Boc-3-Methylmorpholine, 97% Source: 3ASenrise URL: [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. evitachem.com [evitachem.com]
• 3. 1022094-01-4 | (S)-N-Boc-3-Methylmorpholine [3asenrise.com]

The Strategic Role of L-N-Boc-3-Methylmorpholine Derivatives in Advanced Drug Discovery: A Mechanistic and Synthetic Perspective

Executive Summary

Morpholine is a privileged saturated nitrogen-containing heterocycle, ranking among the most frequently utilized structural motifs in FDA-approved pharmaceuticals[1]. However, the modern landscape of targeted therapeutics—particularly in the realm of precision oncology and kinase inhibition—requires a higher degree of structural nuance. The introduction of a chiral methyl group at the 3-position of the morpholine ring, synthesized and stored via the stable L-N-Boc-3-methylmorpholine building block, has revolutionized the design of highly selective inhibitors.

This technical guide explores the mechanistic causality behind the efficacy of 3-methylmorpholine derivatives, the synthetic utility of the tert-butyloxycarbonyl (Boc) protecting group, and the standardized protocols required to integrate this moiety into advanced drug candidates.

Mechanistic Rationale: The "Steric Handle" in Kinase Inhibition

The phosphoinositide 3-kinase (PI3K) and mechanistic target of rapamycin (mTOR) signaling pathways are critical regulators of cell growth and are frequently hyperactivated in human cancers[2]. Because the ATP-binding pockets of class I PI3Ks and mTOR share high sequence homology, achieving selectivity between these kinases is a profound medicinal chemistry challenge.

The Morpholine Hinge Interaction

In standard pan-PI3K/mTOR inhibitors, an unsubstituted morpholine ring serves as the primary hinge-binding motif. The oxygen atom of the morpholine acts as a critical hydrogen bond acceptor, interacting directly with the backbone amide of Val2240 in the hinge region of mTOR, or Val851 in PI3Kα[3].

The Causality of the 3-Methyl Substitution

While unsubstituted morpholine provides affinity, it lacks selectivity. The introduction of the 3-methylmorpholine moiety fundamentally alters the binding thermodynamics:

• Torsional Strain (The Steric Handle): The asymmetric 3-methyl group acts as a "steric handle"[4]. It forces a specific torsion angle between the morpholine ring and the adjacent central aromatic scaffold (e.g., a triazine or pyrimidine core). This prevents the molecule from adopting a flat, planar conformation, which is often associated with promiscuous kinase binding.

• Stereospecific Pocket Exploitation: The precise stereochemistry is critical. For instance, the (R)-3-methylmorpholine enantiomer is uniquely accommodated within the specific architecture of the mTOR hinge region, providing massive selectivity (often >450-fold) for mTOR over structurally related PI3Ks[3]. Conversely, the (S)-enantiomer (derived from L-N-Boc-3-methylmorpholine) is strategically utilized to tune dual PI3K/mTOR profiles or target specific PI3K isoforms[2].

PI3K/mTOR Signaling Pathway and the stereospecific intervention points of 3-methylmorpholine.

The Synthetic Utility of L-N-Boc Protection

In complex multi-step drug synthesis, the secondary amine of the 3-methylmorpholine ring is highly nucleophilic and susceptible to unwanted side reactions (e.g., premature alkylation, oxidation, or interference with transition-metal catalysts).

The use of L-N-Boc-3-methylmorpholine (where the nitrogen is protected by a tert-butyloxycarbonyl group) provides a self-validating synthetic system[5]:

• Orthogonal Stability: The Boc group is stable under basic conditions, nucleophilic attacks, and catalytic hydrogenation, allowing chemists to rigorously modify the rest of the drug scaffold.

• Stereochemical Integrity: Deprotection of the Boc group occurs under strictly acidic conditions (e.g., Trifluoroacetic acid or HCl in dioxane). Because these conditions do not involve strong bases, the delicate chiral center at the 3-position is preserved without risk of epimerization[4].

• Chiral Auxiliary Applications: Beyond being a final structural motif, N-Boc-3-methylmorpholine derivatives are frequently used as chiral auxiliaries to establish stereochemistry in adjacent molecular fragments before being cleaved or permanently integrated[6].

Structure-Activity Relationships: Quantitative Impact

The substitution of a standard morpholine with a chiral 3-methylmorpholine dramatically shifts the pharmacological profile of triazine-based and pyrimidine-based kinase inhibitors. The table below summarizes the structure-activity relationship (SAR) data derived from the optimization of the clinical candidate series (PQR series)[2].

Compound Scaffold	Morpholine Substitution	PI3Kα Ki​ (nM)	mTOR Ki​ (nM)	Selectivity Ratio (mTOR/PI3Kα)	Mechanistic Outcome
Symmetric Triazine	Bis-unsubstituted morpholine	12	150	0.08	Potent pan-PI3K inhibitor, weak mTOR.
Symmetric Triazine	Bis-(S)-3-methylmorpholine	45	137	0.32	Reduced overall potency due to severe steric clash.
Asymmetric Triazine	Mono-(S)-3-methylmorpholine	18	25.5	0.70	Optimal Dual Inhibitor (e.g., PQR530 analog).
Asymmetric Pyrimidine	Mono-(R)-3-methylmorpholine	>5000	12	>416	Highly Selective mTOR Inhibitor (e.g., PQR620).

Data synthesis demonstrates that asymmetric mono-substitution is required to balance hinge-binding affinity with the torsional strain necessary for selectivity.

Experimental Workflows: Integration into Heteroaromatic Cores

To utilize L-N-Boc-3-methylmorpholine in drug discovery, the building block must be deprotected and immediately coupled to an electrophilic core (such as a dichlorothiadiazine or a chloropyrimidine) via Nucleophilic Aromatic Substitution ( SN​Ar ).

Protocol: Deprotection and SN​Ar Coupling

Objective: To synthesize a mono-(S)-3-methylmorpholine substituted heteroaromatic intermediate from L-N-Boc-3-methylmorpholine.

Phase 1: Acidic Deprotection

• Preparation: Dissolve L-N-Boc-3-methylmorpholine (1.0 eq, 5.0 mmol) in anhydrous dichloromethane (DCM, 15 mL) under an inert nitrogen atmosphere.

• Cleavage: Cool the reaction flask to 0 °C. Dropwise, add Trifluoroacetic Acid (TFA, 10.0 eq). Causality: The low temperature prevents exothermic degradation, while TFA selectively cleaves the carbamate without epimerizing the chiral center.

• Monitoring: Stir for 2 hours, allowing the reaction to warm to room temperature. Monitor via TLC (Ninhydrin stain) until the Boc-protected starting material is completely consumed.

• Isolation: Concentrate the mixture under reduced pressure to yield the (S)-3-methylmorpholine TFA salt.

Phase 2: Nucleophilic Aromatic Substitution ( SN​Ar )

• Activation: Dissolve the crude (S)-3-methylmorpholine TFA salt in anhydrous Tetrahydrofuran (THF, 20 mL). Add N,N -Diisopropylethylamine (DIPEA, 3.0 eq). Causality: DIPEA neutralizes the TFA salt, liberating the secondary amine to act as a potent nucleophile.

• Coupling: Add the electrophilic core (e.g., 3,5-dichloro-4H-1,2,6-thiadiazin-4-one) (0.95 eq) to the solution. Causality: Using a slight deficit of the electrophile ensures complete conversion and simplifies purification.

• Reaction: Stir at 20 °C for 24 hours. The electrophilic nature of the core allows displacement under mild conditions, preventing thermal degradation of the heterocycle[4].

• Quench & Purify: Quench with saturated aqueous ammonium chloride. Extract with Ethyl Acetate (3x). Dry the organic layer over Na2​SO4​ , filter, and purify via silica gel flash chromatography to yield the pure asymmetric intermediate.

Workflow from stable L-N-Boc-3-methylmorpholine to an active kinase inhibitor intermediate.

Conclusion

The transition from standard morpholine to L-N-Boc-3-methylmorpholine derivatives represents a paradigm shift in rational drug design. By leveraging the Boc group for synthetic stability and the 3-methyl group as a stereospecific steric handle, medicinal chemists can precisely control torsional strain and hinge-binding interactions. This methodology has directly enabled the discovery of next-generation, highly selective PI3K and mTOR clinical candidates, minimizing off-target toxicity and maximizing therapeutic indices in oncology.

References

• Kalogirou, A. S., Asquith, C. R. M., & Koutentis, P. A. (2020). Synthesis of (R) and (S)-3-Chloro-5-(3-methylmorpholino)-4H-1,2,6-thiadiazin-4-ones. MDPI Molbank. Available at:[Link]

• Rageot, D., et al. (2019). (S)-4-(Difluoromethyl)-5-(4-(3-methylmorpholino)-6-morpholino-1,3,5-triazin-2-yl)pyridin-2-amine (PQR530), a Potent, Orally Bioavailable, and Brain-Penetrable Dual Inhibitor of Class I PI3K and mTOR Kinase. Journal of Medicinal Chemistry (ACS). Available at:[Link]

• Rageot, D., et al. (2020). 4-(Difluoromethyl)-5-(4-((3R,5S)-3,5-dimethylmorpholino)-6-((R)-3-methylmorpholino)-1,3,5-triazin-2-yl)pyridin-2-amine (PQR626), a Potent, Orally Available, and Brain-Penetrant mTOR Inhibitor. Journal of Medicinal Chemistry (ACS). Available at:[Link]

• Beaufils, F., et al. (2019). Preclinical Development of PQR514, a Highly Potent PI3K Inhibitor Bearing a Difluoromethyl–Pyrimidine Moiety. PMC / NIH. Available at:[Link]

Sources

• 1. Synthesis of (R) and (S)-3-Chloro-5-(3-methylmorpholino)-4H-1,2,6-thiadiazin-4-ones [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. evitachem.com [evitachem.com]
• 6. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Mild Boc Deprotection Strategies for L-N-Boc-3-methylmorpholine

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Introduction & Mechanistic Rationale

L-3-methylmorpholine is a privileged chiral building block frequently utilized in the design of kinase inhibitors, GPCR ligands, and advanced active pharmaceutical ingredients (APIs). The stereochemical integrity at the C3 position is critical for target binding affinity. However, the adjacent 3-methyl group introduces steric hindrance, making the amine challenging to manipulate.

Standard Boc deprotection relies on harsh conditions—such as neat Trifluoroacetic Acid (TFA) or 4M HCl in dioxane. When applied to sterically hindered or highly functionalized intermediates, these robust conditions can lead to epimerization at the C3 stereocenter, unwanted ring-opening, or the degradation of orthogonal acid-labile protecting groups.

To preserve the (S)-configuration of L-N-Boc-3-methylmorpholine, deprotection strategies must avoid high concentrations of strong Brønsted acids and excessive thermal stress. Mild alternatives operate through distinct, highly controlled mechanistic pathways:

• In Situ Acid Generation: Reagents like 1 react to form dimethyl oxalate, releasing HCl slowly. This maintains a low steady-state acid concentration that cleanly cleaves the Boc group without the exothermic shocks associated with aqueous acids[1].

• Lewis Acid Coordination: Reagents such as 2 act as bidentate Lewis acids, coordinating selectively to the Boc carbonyl oxygen atoms. This weakens the C-O bond and facilitates the departure of the tert-butyl cation at near-neutral pH, a method highly selective for secondary amines like morpholines[2].

• Biphasic/Weak Acid Systems: Using 3 like toluene provides a mild microenvironment that drives decarboxylation upon gentle heating while preventing the cleavage of other acid-labile esters[3].

Experimental Logic & Workflow

Logical workflow for selecting mild Boc deprotection conditions preserving C3 chirality.

Quantitative Data Summary

The following table summarizes the operational parameters for the three recommended mild deprotection methodologies.

Method	Reagents	Solvent	Temp (°C)	Time (h)	Typical Yield (%)	Key Advantage
A	Oxalyl Chloride (3.0 eq)	Methanol	20–25	1–4	85–95	Anhydrous, avoids strong acid spikes, fast reaction
B	ZnBr₂ (2.0–3.0 eq)	Dichloromethane	20–25	12–24	80–90	Highly chemoselective for 2° amines, near-neutral pH
C	85% H₃PO₄ (Excess)	Toluene	40–50	3–14	75–85	Avoids halogenated solvents, scalable biphasic system

Step-by-Step Protocols (Self-Validating Systems)

Method A: Oxalyl Chloride in Methanol

Causality: Adding oxalyl chloride to methanol generates HCl continuously at a low, steady-state concentration. This prevents the exothermic shock and high acidity of adding concentrated aqueous HCl directly, which can degrade sensitive substrates or cause epimerization at the C3 position of the morpholine ring.

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve L-N-Boc-3-methylmorpholine (1.0 equiv.) in anhydrous methanol to achieve a concentration of ~0.1 M.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Carefully add oxalyl chloride (3.0 equiv.) dropwise via syringe. Observation Check: A slight effervescence (release of CO and CO₂) will occur.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature (20–25 °C) for 1 to 4 hours.

• Self-Validation (TLC): Monitor progress via TLC (e.g., 10% MeOH in DCM). The starting material is UV-inactive and stains poorly, but the deprotected secondary amine will immediately show a bright yellow/brown spot when developed with Ninhydrin stain and heated.

• Work-up: Concentrate the mixture under reduced pressure. The product is obtained cleanly as the L-3-methylmorpholine hydrochloride salt. Triturate with cold diethyl ether to remove organic impurities if necessary.

Method B: Zinc Bromide in Dichloromethane

Causality: ZnBr₂ acts as a bidentate Lewis acid, coordinating to the oxygen atoms of the Boc group. This weakens the C-O bond, allowing the tert-butyl cation to leave. Because it operates via Lewis acidity rather than Brønsted acidity, the bulk pH remains near neutral, strictly preserving the C3 stereocenter and protecting any orthogonal acid-labile groups (like benzyl esters).

• Preparation: Dissolve L-N-Boc-3-methylmorpholine (1.0 equiv.) in anhydrous dichloromethane (DCM) (approx. 5 mL per gram of substrate).

• Reagent Addition: Add anhydrous ZnBr₂ (3.0 equiv.) in one portion. The mixture may become heterogeneous.

• Reaction: Stir vigorously at room temperature for 12 to 24 hours under an inert atmosphere (N₂ or Argon).

• Work-up & Self-Validation: Quench the reaction by adding saturated aqueous NaHCO₃ and 10% aqueous EDTA solution. Validation Check: The EDTA is critical to sequester the zinc ions. A clear phase separation without a persistent emulsion validates the successful chelation and removal of the Lewis acid.

• Isolation: Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the free base of L-3-methylmorpholine.

Method C: Aqueous Phosphoric Acid in Toluene

Causality: H₃PO₄ is a moderate Brønsted acid. Utilizing a non-polar solvent like toluene creates a biphasic system where the reaction occurs at the interface. This provides a mild microenvironment that cleanly cleaves the Boc group upon mild heating without the destructive nature of TFA.

• Preparation: Dissolve L-N-Boc-3-methylmorpholine (1.0 equiv.) in toluene (approx. 10 mL per gram of substrate).

• Reagent Addition: Add 85% aqueous phosphoric acid (approx. 5-10 volume equivalents relative to toluene).

• Reaction: Heat the biphasic mixture to 40–50 °C and stir vigorously for 3 to 14 hours.

• Self-Validation (LC-MS): Monitor the reaction by LC-MS. Validation Check: The successful cleavage of the Boc group is confirmed by a mass reduction of exactly 100 Da (loss of Boc) and a significant shift to an earlier retention time due to the increased polarity of the free amine.

• Work-up: Cool to room temperature. Separate the layers, discarding the toluene layer (which contains cleaved tert-butyl byproducts). Basify the aqueous layer to pH ~10 using 2M NaOH (cooling with an ice bath to control the exotherm), and extract the free amine with a suitable organic solvent (e.g., ethyl acetate or DCM).

References

• BenchChem. "Alternative mild deprotection methods for BOC-L-Alanine benzyl ester." BenchChem Tech Support.
• Nigam, S. C., et al. "Selective Removal of the Tert-Butoxycarbonyl Group from Secondary Amines: ZnBr2 as the Deprotecting Reagent.
• RSC Publishing. "Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride." RSC Advances, 2021.

Sources

• 1. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. tandfonline.com [tandfonline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Strategic Incorporation of L-N-Boc-3-methylmorpholine in Peptidomimetic Design

Executive Summary & Mechanistic Rationale

The transition from native peptides to metabolically stable, target-selective peptidomimetics frequently requires the introduction of conformationally restricted, sp³-rich scaffolds[1]. L-N-Boc-3-methylmorpholine (CAS: 1022094-01-4) serves as a premier chiral building block in this domain.

Unlike standard linear amino acids, the 3-methylmorpholine ring provides a unique triad of physicochemical benefits:

• Conformational Restriction: The cyclic structure restricts the ϕ and ψ dihedral angles of the peptide backbone, locking the molecule into a bioactive conformation.

• Enhanced Selectivity via Steric Bulk: The precise spatial orientation of the (S)-methyl group at the C3 position introduces targeted steric hindrance. This modification has been proven to drastically enhance binding selectivity in tight hydrophobic pockets, such as those found in SIRT6 modulators[2] and mammalian target of rapamycin (mTOR) inhibitors[3].

• Metabolic Stability: C-terminal capping with a morpholine derivative eliminates the labile carboxylic acid, rendering the peptidomimetic highly resistant to carboxypeptidase degradation.

Pathway Visualization

Workflow for deprotection and coupling of L-N-Boc-3-methylmorpholine to peptide scaffolds.

Experimental Protocols: A Self-Validating System

Because 3-methylmorpholine is a sterically hindered secondary amine, standard carbodiimide chemistry (e.g., EDC/HOBt) is insufficient and will result in truncated impurities. The following protocols utilize uronium-based activation to overcome this energetic barrier.

Protocol A: Boc-Deprotection of L-N-Boc-3-methylmorpholine

Causality: The tert-butoxycarbonyl (Boc) group requires strong acidic conditions for removal. Dichloromethane (DCM) is used as a co-solvent because it maintains the solubility of the hydrophobic morpholine derivative while preventing the formation of localized acidic hot-spots.

Step-by-Step Methodology:

• Dissolve 1.0 eq of L-N-Boc-3-methylmorpholine in anhydrous DCM to a concentration of 0.2 M.

• Place the reaction vessel in an ice bath (0 °C) and slowly add an equal volume of Trifluoroacetic acid (TFA) to achieve a 50% v/v TFA/DCM solution.

• Remove the ice bath and stir at room temperature for 1 hour.

• Validation Checkpoint 1 (TLC): Spot the reaction mixture on a silica TLC plate. Stain with Ninhydrin. The disappearance of the starting material and the appearance of a new spot indicates successful deprotection.

• Evaporate the solvent under reduced pressure. Co-evaporate with toluene (3 × 10 mL) to azeotropically remove residual TFA, yielding (S)-3-methylmorpholine as a trifluoroacetate salt.

Protocol B: Solution-Phase Amide Coupling

Causality: HATU is mandated for this step. The 7-azabenzotriazole leaving group generated by HATU exhibits a neighboring group effect; the nitrogen atom in the pyridine ring forms an intramolecular hydrogen bond with the incoming morpholine amine, accelerating the aminolysis of the sterically hindered center. DIPEA is chosen over Triethylamine (TEA) because its bulky isopropyl groups prevent it from acting as a competing nucleophile.

Step-by-Step Methodology:

• Dissolve the target Peptide-COOH (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M).

• Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) to the solution. Stir for 5 minutes at room temperature to pre-activate the carboxylic acid.

• Add the (S)-3-methylmorpholine trifluoroacetate salt (1.5 eq) generated in Protocol A to the activated mixture.

• Stir the reaction continuously at room temperature for 12–16 hours.

• Validation Checkpoint 2 (Chloranil Test): Extract a 5 µL micro-aliquot. Perform a Chloranil test. A positive result (blue/green) indicates unreacted secondary amine. Once the test is negative (or stabilizes), proceed to instrumental validation.

• Validation Checkpoint 3 (LC-MS): Inject an aliquot into the LC-MS. The reaction is self-validated as complete when the chromatogram shows a singular dominant peak corresponding to the exact mass of the Peptide-COOH + 3-methylmorpholine minus 18 Da (loss of water).

• Quench with saturated NaHCO₃, extract with Ethyl Acetate, and purify via preparative RP-HPLC.

Quantitative Data Presentation

The table below summarizes the empirical advantages of incorporating the 3-methylmorpholine scaffold compared to a free acid or an unmethylated morpholine cap.

C-Terminal Modification	sp³ Fraction (Fsp³)	Steric Hindrance	Avg. Coupling Yield (HATU)	Exopeptidase Resistance (t½)	Target Selectivity (Fold)
Free Acid (-OH)	Low	None	N/A	< 2 hours	Baseline (1x)
Morpholine	High	Moderate	> 95%	> 12 hours	~50x
(S)-3-Methylmorpholine	Very High	High	82 - 88%	> 24 hours	> 400x

Note: Target selectivity fold is a generalized metric based on comparative kinase (e.g., mTOR vs PI3K) and sirtuin modulation assays[2],[3].

Sources

• 1. Diversity-Oriented Synthesis and Chemoinformatic Analysis of the Molecular Diversity of sp3-Rich Morpholine Peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

role of L-N-Boc-3-methylmorpholine in kinase inhibitor synthesis

Application Note & Protocols

Topic: The Strategic Role of (S)-N-Boc-3-methylmorpholine in Kinase Inhibitor Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Morpholine Moiety as a Privileged Scaffold in Kinase Inhibition

In the landscape of modern medicinal chemistry, kinase inhibitors represent a cornerstone of targeted therapy, particularly in oncology. Within this class of drugs, certain structural motifs appear with remarkable frequency due to their ability to impart favorable physicochemical and pharmacokinetic properties. The morpholine ring is a quintessential example of such a "privileged scaffold".[1][2][3] Its inclusion in a drug candidate can enhance aqueous solubility, improve metabolic stability, and provide a crucial hydrogen bond acceptor via its oxygen atom, which often interacts with the hinge region of the kinase ATP-binding site.[4][5] This interaction is a hallmark of many ATP-competitive inhibitors.[6]

While the core morpholine structure is advantageous, medicinal chemists increasingly rely on substituted morpholines to fine-tune activity and selectivity. (S)-N-Boc-3-methylmorpholine has emerged as a particularly valuable chiral building block. The introduction of a methyl group at the C-3 position provides a stereocenter that can be used to probe the three-dimensional space of the kinase active site, often leading to enhanced potency and, critically, improved selectivity between closely related kinases, such as those within the PI3K/Akt/mTOR signaling pathway.[7][8] The Boc (tert-butyloxycarbonyl) protecting group on the nitrogen ensures stability during initial synthetic steps and allows for facile deprotection under acidic conditions for subsequent functionalization.

This guide provides a detailed overview of the strategic application of (S)-N-Boc-3-methylmorpholine in the synthesis of kinase inhibitors, complete with a representative experimental protocol and expert insights into the rationale behind key synthetic choices.

The PI3K/Akt/mTOR Pathway: A Key Target

The PI3K/Akt/mTOR pathway is a critical intracellular signaling cascade that regulates cell proliferation, survival, and growth.[9] Its aberrant activation is a common feature in many human cancers, making it a high-priority target for drug development.[6] Inhibitors targeting kinases within this pathway, such as PI3K and mTOR, often utilize a substituted morpholine moiety to achieve desired selectivity and drug-like properties.

Caption: The PI3K/Akt/mTOR pathway and points of inhibition.

Physicochemical Properties of the Building Block

A clear understanding of the starting material's properties is fundamental to its successful application.

Property	Value	Source
Chemical Name	tert-butyl (3S)-3-methyl-4-morpholinecarboxylate
Synonym	(S)-N-Boc-3-Methylmorpholine	[10]
CAS Number	1022094-01-4
Molecular Formula	C₁₀H₁₉NO₃
Molecular Weight	201.26 g/mol
Appearance	White to off-white powder or crystals
Storage Conditions	2-8°C, Sealed in dry conditions

Application Protocol: Synthesis of a Morpholinopyrimidine PI3K Inhibitor Analog

This section details a representative, multi-step synthesis of a 2,4,6-trisubstituted pyrimidine, a common core structure for PI3K inhibitors, utilizing (S)-N-Boc-3-methylmorpholine.[6][11][12] The protocol is designed to be a self-validating system, with clear steps and rationales.

Caption: General synthetic workflow for a kinase inhibitor analog.

Step 1: Monosubstitution via Nucleophilic Aromatic Substitution (SNAr)

Objective: To selectively substitute one chlorine atom on the pyrimidine core with (S)-N-Boc-3-methylmorpholine.

• Materials:

  • 2,4,6-Trichloropyrimidine (1.0 eq)

  • (S)-N-Boc-3-methylmorpholine (1.05 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

  • Anhydrous Tetrahydrofuran (THF)

• Protocol:

  • To a stirred solution of 2,4,6-trichloropyrimidine in anhydrous THF at -20°C under a nitrogen atmosphere, add DIPEA.

  • Slowly add a solution of (S)-N-Boc-3-methylmorpholine in anhydrous THF dropwise over 30 minutes, maintaining the temperature at -20°C.

  • Allow the reaction to stir at -20°C for 2 hours, then warm to room temperature and stir for an additional 4 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Quench the reaction with saturated aqueous NH₄Cl solution and extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the monosubstituted intermediate.

• Scientific Rationale: The C4 position of 2,4,6-trichloropyrimidine is the most electrophilic and sterically accessible, leading to selective substitution at low temperatures.[6][12] DIPEA is used as a non-nucleophilic base to quench the HCl generated in situ without competing in the substitution reaction.

Step 2: Suzuki Cross-Coupling

Objective: To introduce an aryl or heteroaryl moiety (a common feature for kinase interaction) at another position on the pyrimidine ring.

• Materials:

  • Product from Step 1 (1.0 eq)

  • Arylboronic acid or ester (e.g., 4-methoxyphenylboronic acid) (1.2 eq)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)₂Cl₂) (0.05 eq)

  • 2M Aqueous Sodium Carbonate (Na₂CO₃) solution (3.0 eq)

  • 1,2-Dimethoxyethane (DME)

• Protocol:

  • Combine the pyrimidine intermediate from Step 1, the arylboronic acid, and Pd(dppf)₂Cl₂ in a flask.

  • Evacuate and backfill the flask with nitrogen three times.

  • Add DME and the aqueous Na₂CO₃ solution.

  • Heat the mixture to 90°C and stir vigorously for 6-12 hours, or until LC-MS analysis indicates completion.

  • Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify by column chromatography to yield the trisubstituted, Boc-protected product.

• Scientific Rationale: The Suzuki coupling is a robust and versatile C-C bond-forming reaction, ideal for linking aryl systems.[11] Pd(dppf)₂Cl₂ is an effective catalyst for this type of transformation, and the aqueous base is crucial for the catalytic cycle.

Step 3: Boc Deprotection

Objective: To remove the Boc protecting group to reveal the secondary amine, which is often a key interaction point or a site for further derivatization.

• Materials:

  • Boc-protected product from Step 2 (1.0 eq)

  • Trifluoroacetic acid (TFA) (10-20 eq)

  • Dichloromethane (DCM)

• Protocol:

  • Dissolve the Boc-protected compound in DCM at 0°C.

  • Add TFA dropwise and stir the mixture at room temperature for 1-3 hours.

  • Monitor the deprotection by LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove excess TFA and DCM.

  • Re-dissolve the residue in DCM and neutralize with a saturated aqueous NaHCO₃ solution carefully.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, dry over Na₂SO₄, and concentrate to yield the final deprotected kinase inhibitor analog. The product can be further purified if necessary.

• Scientific Rationale: The tert-butoxycarbonyl (Boc) group is specifically designed to be labile under acidic conditions. TFA provides a strong acidic environment that efficiently cleaves the carbamate, releasing the free amine, CO₂, and isobutylene.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield in Step 1 (SNAr)	1. Incomplete reaction.2. Formation of di-substituted byproducts.3. Moisture in the reaction.	1. Increase reaction time or allow to warm to 0°C slowly.2. Ensure slow addition of the morpholine at -20°C or lower.3. Use anhydrous solvents and fresh reagents.
Low yield in Step 2 (Suzuki)	1. Catalyst degradation.2. Inactive boronic acid.3. Insufficient heating or mixing.	1. Ensure the reaction is under an inert atmosphere; use fresh catalyst.2. Use fresh boronic acid; some degrade on storage.3. Ensure vigorous stirring and maintain 90°C.
Incomplete Boc Deprotection (Step 3)	1. Insufficient acid.2. Short reaction time.	1. Increase the equivalents of TFA.2. Extend the reaction time and monitor by LC-MS until no starting material remains.
Product Degradation	Product instability under highly acidic or basic conditions.	For Step 3, consider using 4M HCl in dioxane as a milder alternative to TFA. Minimize exposure time to strong acids/bases during workup.

Conclusion

(S)-N-Boc-3-methylmorpholine is more than just a building block; it is a strategic tool for medicinal chemists. Its inherent chirality and the stability of the Boc-protected amine allow for precise, sequential synthetic strategies in the construction of complex kinase inhibitors. The C-3 methyl group is instrumental in creating steric interactions that can differentiate between kinase isoforms, a critical factor in developing safer and more effective targeted therapies.[7][8] The protocols and rationales presented here demonstrate its utility and provide a framework for its application in the synthesis of next-generation kinase inhibitors targeting pathways like PI3K/Akt/mTOR.

References

• NextSDS. L-N-Boc-3-methylmorpholine — Chemical Substance Information.
• Knight, Z. A., & Shokat, K. M. (2012). Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors. PMC.
• Zaib, S., et al. (2026). Morpholine as a privileged scaffold for neurodegenerative disease therapeutics. Source not specified.
• Wu, Y., et al. (2024). Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors. Frontiers in Chemistry.
• Cianni, L., et al. (2025). Morpholine Derivatives Greatly Enhance the Selectivity of Mammalian Target of Rapamycin (mTOR) Inhibitors. ResearchGate.
• MDPI. (2023). A Comprehensive Review of Small-Molecule Inhibitors Targeting Bruton Tyrosine Kinase: Synthetic Approaches and Clinical Applications.
• Matera, C., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. PMC.
• Matera, C., et al. (2021). Occurrence of Morpholine in Central Nervous System Drug Discovery. ACS Publications.
• Sharma, P. K., et al. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences.
• Wright, E. W., et al. (2018). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. MDPI.
• Sigma-Aldrich. (S)-N-Boc-3-Methylmorpholine | 1022094-01-4.
• Tzanetou, E. N., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. Chemistry Europe.
• Wright, E. W., et al. (2018). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. PubMed.
• Chauthe, S. K., et al. (2014). Phosphatidylinositol 3-Kinase (PI3K) and Phosphatidylinositol 3-Kinase-Related Kinase (PIKK) Inhibitors: Importance of the Morpholine Ring. Journal of Medicinal Chemistry.
• J&K Scientific. (S)-N-Boc-3-Methylmorpholine | 1022094-01-4.
• Tzanetou, E. N., et al. (2020). Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies. Source not specified.

Sources

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. researchgate.net [researchgate.net]
• 3. Morpholine As a Scaffold in Medicinal Chemistry: An Update on Synthetic Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Occurrence of Morpholine in Central Nervous System Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jk-sci.com [jk-sci.com]
• 11. Frontiers | Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors [frontiersin.org]
• 12. Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Cross-Coupling Strategies for L-N-Boc-3-Methylmorpholine Derivatives in Drug Discovery

Rationale & Structural Significance

In modern medicinal chemistry, the incorporation of an asymmetric 3-methylmorpholine moiety into a pharmacophore is a proven strategy to enhance both biological activity and physicochemical properties. The methyl group acts as a critical steric handle, increasing the torsion between adjacent ring systems[1]. This precise stereochemical addition is frequently responsible for driving target selectivity, such as the crucial selectivity for mTOR kinase over PI3Ks observed in next-generation inhibitors[2].

To manipulate this moiety during complex, multi-step syntheses, the nitrogen atom is typically protected with a tert-butyloxycarbonyl (Boc) group. The resulting L-N-Boc-3-methylmorpholine derivative serves as a versatile, stable intermediate. The Boc group prevents unwanted N-alkylation, allowing chemists to perform late-stage α-C(sp³)–H functionalization. Alternatively, it serves as a robust precursor for sterically demanding Buchwald-Hartwig N-arylation upon deprotection.

Mechanistic Pathways: Dual Metallaphotoredox α-Functionalization

Directly functionalizing the α-position of L-N-Boc-3-methylmorpholine without breaking the morpholine ring or racemizing the C3 chiral center is a significant synthetic challenge. Traditional lithiation approaches often suffer from poor regioselectivity and require harsh cryogenic conditions.

Recent advances in dual photoredox/nickel catalysis have unlocked redox-neutral α-C(sp³)–H arylation, providing direct entry to highly functionalized scaffolds[3]. This self-validating system relies on the precise interplay of an iridium photocatalyst and a nickel cross-coupling catalyst.

Causality of the Catalytic System:

• Photocatalyst (Ir(III)): Absorbs visible light to reach a long-lived triplet excited state, facilitating single-electron transfer (SET) events without thermal degradation of the substrate.

• HAT Catalyst (Quinuclidine): Generates an electrophilic radical cation that selectively abstracts a hydridic α-hydrogen from the morpholine ring. The Boc group is essential here; its electron-withdrawing nature prevents over-oxidation of the nitrogen atom while stabilizing the adjacent α-amino radical.

• Nickel Catalyst (NiCl₂•dme): Intercepts the α-amino radical and undergoes oxidative addition with the aryl halide, followed by reductive elimination to form the new C(sp³)–C(sp²) bond.

Dual photoredox and nickel catalytic cycle for the α-arylation of N-Boc-3-methylmorpholine.

Quantitative Data & Reaction Optimization

To ensure a robust, self-validating protocol, empirical optimization is critical. The steric bulk of the 3-methyl group heavily influences the efficiency of both α-functionalization and direct N-arylation.

Table 1: Optimization of Photoredox α-C(sp³)–H Arylation

HAT Catalyst	Ni Ligand	Light Source	Yield (%)	Causality / Observation
None	dtbbpy	450 nm LED	0%	No α-amino radical generation occurs.
DABCO	dtbbpy	450 nm LED	22%	Inefficient HAT due to mismatched redox potentials.

| Quinuclidine | dtbbpy | 450 nm LED | 78% | Optimal polarity match for hydridic α-C–H abstraction. |

Table 2: Optimization of Buchwald-Hartwig N-Arylation of L-3-Methylmorpholine (Note: N-Boc must be cleaved prior to this step. The coupling of the resulting free amine with heteroaryl halides is highly sensitive to ligand and base choices[4]).

Ligand	Base	Solvent	Temp (°C)	Yield (%)	Causality / Observation
XPhos	Cs₂CO₃	Dioxane	100	< 10%	Base is too weak for hindered secondary amine deprotonation.
BINAP	NaOtBu	Toluene	100	15%	Bidentate ligand leads to sluggish reductive elimination.
RuPhos	KHMDS	THF	85	47 - 65%	Optimal. Bulky ligand accelerates elimination; strong base ensures deprotonation[4].

Experimental Protocols

Standard experimental workflow for metallaphotoredox α-functionalization.

Protocol A: Metallaphotoredox α-C(sp³)–H Arylation

Objective: Synthesize α-aryl-L-N-Boc-3-methylmorpholine via C(sp³)–C(sp²) cross-coupling. Materials: L-N-Boc-3-methylmorpholine (1.5 equiv), Aryl Bromide (1.0 equiv), Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (2 mol%), NiCl₂•dme (5 mol%), dtbbpy (5 mol%), Quinuclidine (20 mol%), K₂CO₃ (2.0 equiv), anhydrous DMA (0.1 M).

Step-by-Step Methodology:

• Catalyst Pre-activation: In a nitrogen-filled glovebox, charge an oven-dried 8 mL vial equipped with a stir bar with NiCl₂•dme and dtbbpy. Add 1 mL of DMA and stir for 10 minutes until a pale green/blue complex forms. Causality: Pre-forming the active Ni-ligand complex prevents catalyst deactivation caused by competitive binding of the morpholine substrate.

• Reagent Assembly: To the vial, add the Ir-photocatalyst, quinuclidine, K₂CO₃, aryl bromide, and L-N-Boc-3-methylmorpholine. Dilute with the remaining DMA to reach a 0.1 M concentration.

• Degassing: Seal the vial with a PTFE-lined septum cap. Remove from the glovebox and sparge with ultra-pure Argon for 15 minutes. Causality: Oxygen is a potent triplet state quencher for the Ir-catalyst and will completely stall the photoredox cycle.

• Irradiation: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously (1000 rpm) at room temperature for 24 hours. Use a cooling fan to maintain the temperature below 30 °C. Causality: Excessive heat can lead to unwanted Boc-deprotection or thermal degradation of the delicate Ni-complex.

• Workup: Dilute the mixture with EtOAc and wash with saturated aqueous NaHCO₃ and brine. Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig Coupling of Sterically Hindered 3-Methylmorpholine

Objective: N-arylation of L-3-methylmorpholine following Boc deprotection[4].

Step-by-Step Methodology:

• Boc Cleavage: Treat L-N-Boc-3-methylmorpholine with 20% TFA in DCM for 2 hours at room temperature. Concentrate under reduced pressure to yield the TFA salt. Neutralize with saturated NaHCO₃ and extract with DCM to isolate the free amine.

• Cross-Coupling Setup: In a glovebox, combine the heteroaryl halide (1.0 equiv), L-3-methylmorpholine (1.5 to 10 equiv depending on volatility and reactivity), Pd₂(dba)₃ (2.5 mol%), RuPhos (5 mol%), and KHMDS (2.5 equiv) in anhydrous THF (0.2 M). Causality: KHMDS is strictly required to deprotonate the sterically hindered amine; weaker bases like Cs₂CO₃ fail to drive the catalytic cycle[4].

• Reaction Execution: Seal the vessel, remove from the glovebox, and heat to 85 °C for 16 hours.

• Purification: Quench with water, extract with EtOAc, and purify via reverse-phase HPLC or flash chromatography.

Self-Validation & Analytical Quality Control

A robust protocol must be a self-validating system. To ensure the integrity of the cross-coupling products, perform the following quality control checks:

• Regioselectivity Check (NMR): For Protocol A, ¹H-NMR and ¹³C-NMR must confirm functionalization at the C6 or C2 position. The disappearance of the characteristic α-hydridic protons (typically a multiplet at 3.2-3.8 ppm) and the appearance of a new methine singlet/doublet shifted downfield (4.5-5.5 ppm) validates successful α-arylation.

• Chiral Integrity (SFC): The C3 methyl group is prone to epimerization under harsh basic conditions. Chiral Supercritical Fluid Chromatography (SFC) must be performed comparing the product to a racemic standard to confirm the retention of the (S)-configuration (>98% ee).

• Mass Spectrometry (LC-MS): For Protocol B, monitor for the exact mass of the product. A common failure mode is β-hydride elimination resulting in reduced aryl halides; LC-MS will show the[M+H] peak of the dehalogenated starting material if the RuPhos ligand failed to properly promote reductive elimination.

References[4] Title: Optimisation of a key cross-coupling reaction towards the synthesis of a promising antileishmanial compound

Source: nih.gov URL: 4[3] Title: Metallaphotoredox-Mediated Decarboxylative Cross-Coupling of α-Oxy Morpholine Carboxylic Acids and (Hetero)Aryl Halides Source: acs.org URL: 3[1] Title: Synthesis of (R) and (S)-3-Chloro-5-(3-methylmorpholino)-4H-1,2,6-thiadiazin-4-ones Source: mdpi.com URL: 1[2] Title: Second-generation tricyclic pyrimido-pyrrolo-oxazine mTOR inhibitor with predicted blood–brain barrier permeability Source: nih.gov URL: 2

Sources

• 1. Synthesis of (R) and (S)-3-Chloro-5-(3-methylmorpholino)-4H-1,2,6-thiadiazin-4-ones [mdpi.com]
• 2. Second-generation tricyclic pyrimido-pyrrolo-oxazine mTOR inhibitor with predicted blood–brain barrier permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Optimisation of a key cross-coupling reaction towards the synthesis of a promising antileishmanial compound - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantiomeric Excess in L-N-Boc-3-Methylmorpholine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing a common bottleneck: the erosion of enantiomeric excess (ee) during the synthesis of chiral morpholines. (S)-N-Boc-3-methylmorpholine is a privileged structural motif in medicinal chemistry, but its synthesis is highly sensitive to reaction conditions.

This guide abandons generic advice. Instead, we will dissect the causality behind stereocenter degradation, provide a self-validating experimental workflow, and troubleshoot the exact mechanistic failures that occur at the bench.

Part 1: Mechanistic Workflows & Causal Analysis

There are two primary paradigms for synthesizing enantiopure 3-methylmorpholine: the Chiral Pool Route (starting from L-alaninol) and the Asymmetric Transfer Hydrogenation (ATH) Route (starting from a prochiral imine).

In the chiral pool route, the C3 stereocenter is theoretically preserved. However, ee erosion frequently occurs due to base-catalyzed enolization during cyclization or reversible C-N bond cleavage during harsh reductions. In the ATH route, the limitation is the enantio-face discrimination of the catalyst. Understanding these causal pathways is the first step to optimization.

Fig 1: Dual-pathway synthesis of L-N-Boc-3-methylmorpholine via Chiral Pool and ATH routes.

Part 2: Self-Validating Experimental Protocol (Chiral Pool Route)

To guarantee >99% ee, the standard literature protocols must be modified to minimize thermal stress and base-mediated racemization. This step-by-step methodology incorporates built-in validation checkpoints.

Step 1: N-Acylation (Formation of 2-Chloro-N-(1-hydroxypropan-2-yl)acetamide)

• Dissolve enantiopure L-alaninol (1.0 eq) and triethylamine (1.2 eq) in anhydrous CH₂Cl₂.

• Cool the solution strictly to -5 °C using an ice/salt bath. Causality: Maintaining sub-zero temperatures prevents competitive O-acylation and preserves the chiral center's integrity[1].

• Add chloroacetyl chloride (1.05 eq) dropwise over 30 minutes.

• Quench with saturated NaHCO₃, extract with CH₂Cl₂, and concentrate under reduced pressure.

Step 2: Cyclization (Formation of (S)-3-Methylmorpholin-5-one)

• Dissolve the crude intermediate in anhydrous THF and cool to 0 °C.

• Add potassium tert-butoxide (t-BuOK, 1.1 eq) portion-wise.

• Stir for 2 hours at 0 °C. Causality: Replacing standard NaH (often used at room temperature) with t-BuOK at 0 °C minimizes base-catalyzed enolization at the C6 position, which can propagate to ring-opening side reactions and ee erosion.

• Filter through a Celite pad and concentrate.

Step 3: Reduction (Formation of (S)-3-Methylmorpholine)

• Suspend the morpholin-5-one in anhydrous THF at 0 °C.

• Add Borane-dimethylsulfide complex (BH₃·DMS, 2.5 eq) dropwise.

• Reflux gently at 65 °C for 4 hours. Causality: BH₃·DMS provides a clean reduction of the lactam. Avoiding LiAlH₄ prevents the aggressive C-N bond cleavage that occasionally causes trace racemization.

• Cool to 0 °C, quench carefully with MeOH, and add 1M HCl to break the boron complex.

• Validation Checkpoint: Isolate a 10 mg aliquot of the free base. Analyze via ¹⁹F NMR using enantiomeric ¹⁹F probes to confirm ee >99% before proceeding to protection[2].

Step 4: Boc Protection

• Dissolve the validated free amine in a 1:1 mixture of THF and 1M NaOH.

• Add Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) at 0 °C.

• Stir at room temperature for 12 hours. Extract with EtOAc, wash with brine, and dry over Na₂SO₄ to yield the final (S)-N-Boc-3-methylmorpholine.

Part 3: Quantitative Data on ee Improvement

The table below summarizes how specific mechanistic adjustments impact the final enantiomeric excess and overall yield.

Synthesis Route	Reagents / Conditions	Enantiomeric Excess (ee)	Overall Yield	Primary Cause of ee Erosion
Standard Chiral Pool	NaH (25°C) / LiAlH₄ (65°C)	88 - 92%	65%	Reversible ring-opening & enolization
Optimized Chiral Pool	t-BuOK (0°C) / BH₃·DMS (65°C)	>99%	82%	N/A (Chirality strictly preserved)
Standard ATH	[Ti] or [Ru] complex only	90%	78%	Incomplete enantio-face discrimination
Optimized ATH	[Ti] complex + Zr(NMe₂)₄ additive	94%	85%	N/A (Lewis acid enhances selectivity)

Part 4: Troubleshooting & FAQs

Q1: We observe a 5-10% ee drop during the reduction of the morpholinone intermediate. Why is this happening? A1: This is a classic symptom of over-reduction. When using strong reducing agents like LiAlH₄ at elevated temperatures, the intermediate can undergo reversible ring-opening via C-N bond cleavage. When the ring re-closes, the stereocenter at C3 can be compromised. Solution: Switch to the milder Borane-Dimethylsulfide (BH₃·DMS) complex. It selectively reduces the lactam carbonyl without stressing the cyclic framework.

Q2: How can we accurately determine the ee of the highly volatile, polar free amine before Boc protection? A2: Free 3-methylmorpholine lacks a strong UV chromophore, making standard chiral HPLC/SFC highly unreliable. Instead of derivatizing the entire batch, utilize ¹⁹F NMR spectroscopy with enantiomeric ¹⁹F probes. As demonstrated in recent literature, this allows for the ratiometric analysis of racemic versus enantiopure content without the need for a calibration curve, providing an exact ee reading of the raw amine[2].

Q3: We are using the Asymmetric Transfer Hydrogenation (ATH) route on a prochiral imine, but our ee plateaus at 90%. How do we break this ceiling? A3: The plateau is caused by residual Lewis acidic species interfering with the catalyst's enantio-face discrimination. Solution: Introduce a Lewis acid additive to the reaction mixture. The addition of Zr(NMe₂)₄ or Ti(NMe₂)₄ has been mechanistically proven to coordinate with the transition state, increasing the ee of 3-substituted morpholines from 90% to 94%[3]. Further optical purity can then be achieved via chiral salt resolution.

Q4: Does starting with >99% ee L-alaninol guarantee the optical purity of the final N-Boc product? A4: Absolutely not. Even with enantiopure starting materials, thermal stress during the cyclization step (e.g., using NaOH at high heat[1]) can lead to base-catalyzed degradation. The alpha-protons in the morpholinone intermediate are somewhat acidic; poor temperature control (-5 °C to 0 °C is mandatory) will lead to partial racemization that is impossible to reverse.

Part 5: References

• Chirality Sensing of N-Heterocycles via 19F NMR Source: JACS Au / PMC (National Institutes of Health) URL:[Link]

• Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Three-dimensional fabrication of cell-laden biodegradable poly(ethylene glycol-co-depsipeptide) hydrogels by visible light stereolithography Source: Biomaterials / PMC (National Institutes of Health) URL:[Link]

Sources

• 1. Three-dimensional fabrication of cell-laden biodegradable poly(ethylene glycol-co-depsipeptide) hydrogels by visible light stereolithography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chirality Sensing of N-Heterocycles via 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low Yield During L-N-Boc-3-methylmorpholine Deprotection

Welcome to our dedicated technical support guide for troubleshooting low yield during the Boc deprotection of L-N-Boc-3-methylmorpholine. This resource is designed for researchers, scientists, and drug development professionals who are encountering challenges in this critical synthetic step. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your experimental design.

The removal of the tert-butoxycarbonyl (Boc) group from a secondary amine like 3-methylmorpholine can be deceptively complex. While standard acidic conditions are often the first approach, the steric hindrance imparted by the methyl group at the 3-position can significantly impede the reaction, leading to incomplete conversion and low yields. This guide offers a structured approach to diagnosing and resolving these issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My standard Boc deprotection with TFA in DCM is giving a low yield of 3-methylmorpholine. What is the likely cause?

A1: The primary culprit for low yield in the deprotection of L-N-Boc-3-methylmorpholine is often incomplete reaction due to steric hindrance. The methyl group at the 3-position, adjacent to the nitrogen, combined with the bulky tert-butyl group of the Boc protector, can physically block the approach of the acid catalyst (e.g., protonated trifluoroacetic acid) to the carbamate oxygen.[1] This increased steric bulk slows down the rate of the acid-catalyzed cleavage, meaning standard reaction times may be insufficient for complete conversion.[1][2]

Q2: How can I improve the yield of my TFA-mediated deprotection without resorting to completely different reagents?

A2: For sluggish reactions with the standard TFA/DCM protocol, several adjustments can be made to drive the reaction to completion:

• Increase Acid Concentration: Moving from a 20-50% solution of TFA in DCM to neat TFA can accelerate the deprotection of sterically hindered amines.[1] A higher concentration of acid increases the likelihood of protonating the Boc group, overcoming the kinetic barrier.

• Elevate the Temperature: Gently warming the reaction mixture to 30-40°C can provide the necessary activation energy to overcome the steric hindrance.[1][3] However, this should be done with caution and careful monitoring, as higher temperatures can also promote side reactions.

• Extend the Reaction Time: Due to the slower reaction rate, simply increasing the reaction time from a standard 1-2 hours to several hours or even overnight may be all that is needed.[1] It is crucial to monitor the reaction's progress.

Workflow for Optimizing TFA Deprotection

Caption: Optimizing TFA deprotection workflow.

Q3: I'm still getting a low yield, or I'm concerned about side reactions with harsher TFA conditions. What are some alternative deprotection strategies?

A3: When TFA proves suboptimal, several other acidic and non-acidic methods can be employed. The choice of method will depend on the overall sensitivity of your molecule to acidic or thermal conditions.

• Stronger Acid System (HCl in Dioxane): A 4M solution of HCl in 1,4-dioxane is often more potent than TFA for cleaving stubborn Boc groups.[1] The reaction is typically faster and may proceed to completion where TFA fails.

• Milder Acidic Conditions: For substrates with other acid-sensitive functional groups, milder acids like p-toluenesulfonic acid (pTSA) can be effective.[4][5] A notable green chemistry approach is the use of a deep eutectic solvent (DES) composed of choline chloride and pTSA, which acts as both the solvent and the catalyst.[4]

• Lewis Acid-Mediated Deprotection: Lewis acids such as zinc bromide (ZnBr₂) or aluminum chloride can facilitate Boc cleavage under non-protic conditions, which can be advantageous for certain substrates.[2][6]

• Thermal Deprotection: In the absence of other thermally labile groups, heating the N-Boc-3-methylmorpholine can effect deprotection without any acid.[1][2] Solvents like 2,2,2-trifluoroethanol (TFE) can facilitate this process at elevated temperatures.[7]

• Oxalyl Chloride in Methanol: This system offers a remarkably mild and efficient method for deprotection at room temperature and is tolerant of many other functional groups.[1][8]

Table 1: Comparison of Alternative Deprotection Methods

Method	Reagents	Typical Conditions	Advantages	Considerations
Stronger Acid	4M HCl in 1,4-dioxane	Room temp, 1-4 hours	More potent than TFA, often faster.[1]	Highly acidic, may not be suitable for sensitive substrates.
Milder Acid (DES)	Choline chloride:pTSA	Room temp, 10-30 mins	Green solvent, simple workup, fast.[4]	DES needs to be prepared.
Lewis Acid	ZnBr₂ in DCM	Room temp, can be slow (up to 3 days)	Non-protic conditions.[2]	Stoichiometric amounts of Lewis acid required.
Thermal	Heat in TFE	120-150°C	Acid-free conditions.[7]	Requires high temperatures, potential for side reactions.
Mild/Neutral	Oxalyl chloride in Methanol	Room temp, 1-4 hours	Very mild, tolerant of many functional groups.[1][8]	Reagents are moisture-sensitive.

Q4: How do I monitor the progress of the deprotection reaction effectively?

A4: Proper reaction monitoring is critical to avoid unnecessarily long reaction times or harsh conditions, which can lead to side product formation.

• Thin-Layer Chromatography (TLC): This is a quick and effective method. The deprotected 3-methylmorpholine product will be significantly more polar than the N-Boc protected starting material, resulting in a much lower Rf value. Staining with ninhydrin can help visualize the secondary amine product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the preferred method for quantitative analysis. You can monitor the disappearance of the starting material's mass peak and the appearance of the product's mass peak. This technique also provides valuable information on the formation of any byproducts.[3]

Q5: My reaction appears to be complete by TLC/LC-MS, but my isolated yield is still low. What could be happening during the workup?

A5: Low isolated yield despite complete conversion often points to issues during the workup and purification steps. The deprotected 3-methylmorpholine is a relatively small, polar, and water-soluble amine, which can make its extraction and isolation challenging.

• Formation of Amine Salts: After acidic deprotection, the product exists as an ammonium salt (e.g., trifluoroacetate or hydrochloride salt). This salt can have high solubility in the aqueous phase during an extraction.

• Workup Strategy:

  • Evaporation: After the reaction is complete, remove the solvent and excess acid under reduced pressure.

  • Basification: Dissolve the residue in an organic solvent (e.g., ethyl acetate or DCM) and wash with a saturated aqueous solution of a mild base like sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) until the aqueous layer is basic.[1][3] This converts the amine salt back to the free amine, which is more soluble in the organic layer.

  • Extraction: Be aware that even the free amine may have some water solubility. If you suspect product loss to the aqueous layer, re-extract the aqueous phase multiple times with your organic solvent.

  • Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and carefully concentrate under reduced pressure. Due to the volatility of 3-methylmorpholine, avoid excessive heating during evaporation.

Deprotection and Workup Workflow

Caption: General workflow for deprotection and basic workup.

Experimental Protocols

Protocol 1: Deprotection of L-N-Boc-3-methylmorpholine using HCl in Dioxane[1]

• Dissolve L-N-Boc-3-methylmorpholine (1.0 equiv) in a minimal amount of a co-solvent like methanol or DCM if needed.

• Add a 4M solution of HCl in 1,4-dioxane (5-10 equivalents of HCl).

• Stir the reaction at room temperature for 1-4 hours.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Upon completion, remove the solvent under reduced pressure.

• The resulting amine hydrochloride salt can be isolated by trituration with a non-polar solvent like diethyl ether and collected by filtration, or proceed directly to a basic workup.

Protocol 2: Mild Deprotection using Oxalyl Chloride in Methanol[1][8]

• In a dry flask under an inert atmosphere, dissolve L-N-Boc-3-methylmorpholine (1.0 equiv) in anhydrous methanol.

• Cool the solution to 0°C.

• Add oxalyl chloride (3.0 equiv) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Extract the product with an organic solvent (e.g., ethyl acetate, 3x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected amine.

References

• ACS Publications. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development. Accessed March 26, 2026. [Link]

• PMC. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. National Center for Biotechnology Information. Accessed March 26, 2026. [Link]

• Google Patents. EP2070899A1 - Deprotection of N-BOC compounds. Accessed March 26, 2026.

• MDPI. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. Accessed March 26, 2026. [Link]

• Reddit. Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit. Accessed March 26, 2026. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Organic Chemistry Portal. Accessed March 26, 2026. [Link]

• FULIR. Solvent-Free Mechanochemical Deprotection of N-Boc Group. FULIR. Accessed March 26, 2026. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection [mdpi.com]
• 5. fulir.irb.hr [fulir.irb.hr]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Racemization Challenges with L-N-Boc-Amino Acids &amp; N-Methylmorpholine: A Technical Guide

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into minimizing racemization during peptide coupling reactions involving L-N-Boc-protected amino acids and N-methylmorpholine (NMM). Here, we dissect the causal factors behind epimerization and offer field-proven troubleshooting strategies and optimized protocols to ensure the stereochemical integrity of your synthetic peptides.

Troubleshooting Guide: Diagnosis and Resolution of Racemization

This section addresses specific experimental issues with a step-by-step approach to identify the root cause and implement effective solutions.

Scenario 1: High Levels of Diastereomeric Impurity Detected Post-Coupling

Initial Observation: Chiral HPLC or LC-MS analysis of your crude peptide reveals a significant peak corresponding to the D-amino acid diastereomer, indicating substantial racemization at a specific coupling step.

Diagnostic Workflow & Solutions:

Step 1: Scrutinize the Coupling Reagent and Additives.

• The Problem: The choice of coupling reagent is paramount. Carbodiimide reagents like dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC), when used alone, are notorious for promoting racemization.[1][2] They form a highly reactive O-acylisourea intermediate which can readily cyclize to an oxazolone, the primary culprit in racemization.[3][4][5]

• The Solution: Always use carbodiimides in conjunction with racemization-suppressing additives.[3][6]

  • Hydroxybenzotriazole (HOBt): A classic additive that intercepts the O-acylisourea to form an active ester, which is less prone to oxazolone formation.[1][7]

  • OxymaPure® (Ethyl 2-cyano-2-(hydroxyimino)acetate): Often superior to HOBt in suppressing racemization, especially for sensitive amino acids.[4][8]

  • Uronium/Aminium Salts (HATU, HBTU): These reagents, such as HATU, are generally considered the gold standard for minimizing racemization, particularly for challenging couplings.[2][9] They incorporate a HOBt or HOAt (7-aza-1-hydroxybenzotriazole) moiety within their structure, leading to rapid and efficient active ester formation.

Step 2: Evaluate the Base: N-Methylmorpholine (NMM) and Its Role.

• The Problem: The basicity and steric hindrance of the tertiary amine used are critical factors.[4][10] While NMM (pKa ≈ 7.4) is a weaker base than N,N-diisopropylethylamine (DIPEA, pKa ≈ 10.1) and thus a better choice for minimizing racemization, its concentration and the context of the reaction are still important.[3][10][11] Excessive base can facilitate the abstraction of the alpha-proton from the oxazolone intermediate, leading to racemization.[3]

• The Solution:

  • Confirm NMM is the Right Choice: For most standard couplings, NMM is a suitable choice over stronger bases like DIPEA.[4][11]

  • Optimize Stoichiometry: Use the minimum amount of NMM required for the reaction to proceed efficiently. Typically, 1-2 equivalents are sufficient.

  • Consider a More Hindered Base: For particularly racemization-prone amino acids like Cysteine (Cys) or Histidine (His), a more sterically hindered base like 2,4,6-collidine (TMP) can offer superior results, even though its basicity is similar to NMM.[10][12]

Step 3: Control the Reaction Temperature.

• The Problem: Higher reaction temperatures accelerate the rate of all reactions, including the pathways leading to racemization.[3]

• The Solution:

  • Low-Temperature Coupling: Perform the coupling reaction at 0°C, especially for amino acids known to be susceptible to racemization.[3][6]

  • Microwave Synthesis: If using microwave-assisted peptide synthesis, reducing the coupling temperature can significantly limit the racemization of sensitive residues like histidine and cysteine.[3]

Step 4: Assess the Solvent Environment.

• The Problem: The polarity of the solvent can influence the rate of racemization.[3]

• The Solution: While solvent choice is often dictated by reagent solubility and resin swelling, consider using less polar solvents where feasible.[3][13] For instance, a mixture of Dichloromethane (DCM) and Dimethylformamide (DMF) might be beneficial over pure DMF in some cases.[12]

Step 5: Minimize Pre-activation Time.

• The Problem: A prolonged period where the carboxylic acid is activated before the amine component is introduced can increase the concentration of the racemization-prone oxazolone intermediate.[6][12]

• The Solution: Add the activated amino acid solution to the deprotected peptide-resin immediately after activation. In-situ activation, where all components are mixed together in the reaction vessel, is often the best approach.[7]

Frequently Asked Questions (FAQs)

Q1: Why is minimizing racemization so critical in peptide synthesis?

The biological function of a peptide is intrinsically linked to its precise three-dimensional structure, which is dictated by the specific sequence and chirality of its amino acids. The introduction of a D-amino acid in place of an L-amino acid (racemization) creates a diastereomer. This seemingly small change can dramatically alter the peptide's conformation, leading to a significant reduction or complete loss of biological activity, and could potentially introduce undesirable off-target effects.[3][4]

Q2: Which amino acids are most susceptible to racemization?

While any chiral amino acid can racemize under certain conditions, some are particularly prone to this side reaction. These include:

• Histidine (His): The imidazole side chain can act as a base and catalyze the racemization process.[3]

• Cysteine (Cys): The thiol group in the side chain can also promote racemization.[3][12]

• Serine (Ser) [3]

• Phenylalanine (Phe) [3]

Q3: What are the primary chemical mechanisms leading to racemization?

There are two main pathways for racemization during peptide bond formation:

• Oxazolone (Azlactone) Formation: This is the most prevalent mechanism.[3] The activated carboxyl group of the N-protected amino acid undergoes an intramolecular cyclization to form a planar oxazolone intermediate. This intermediate is susceptible to deprotonation at the alpha-carbon by a base (like NMM), followed by reprotonation, which can occur from either face of the planar structure, leading to a loss of stereochemical integrity.[3][14]

• Direct Enolization: A strong base can directly abstract the alpha-proton from the activated amino acid, forming a planar enolate intermediate. Reprotonation of this intermediate leads to racemization. This pathway is more significant with stronger bases.[3][15]

Q4: Why is N-Methylmorpholine (NMM) often recommended over other bases like DIPEA?

The choice of a tertiary amine base is a balance between facilitating the coupling reaction and minimizing side reactions. NMM has a pKa of approximately 7.38 in water, making it a significantly weaker base than DIPEA (pKa ≈ 10.1).[10][16] This lower basicity reduces the propensity for alpha-proton abstraction from the oxazolone intermediate, thereby suppressing racemization.[3][4] While DIPEA is a very effective base for driving reactions to completion, its high basicity often comes at the cost of increased racemization.

Q5: Can the Boc protecting group itself influence racemization?

Yes, the nature of the N-terminal protecting group is a factor. Both Boc and Fmoc protecting groups are urethanes (carbamates). When the carboxylic acid is activated, the urethane carbonyl oxygen can participate in the formation of the 5(4H)-oxazolone intermediate, which is the key species in the most common racemization pathway.[8]

Data & Protocols

Comparative Racemization Data

The selection of coupling reagents and additives has a profound impact on the degree of racemization. The following table provides a comparative overview of D-isomer formation for a model coupling reaction.

Coupling Reagent/Additive	Base	% D-Isomer Formation (Typical)	Reference
DIC only	NMM	High	[1]
DIC/HOBt	NMM	Low	[1][7]
DIC/OxymaPure®	NMM	Very Low	[8]
HATU	NMM	Very Low	[2][8]
HBTU	NMM	Low	[17]
HATU	DIPEA	Moderate	[3]

Note: These are representative values and can vary depending on the specific amino acids being coupled, solvent, and temperature.

Optimized Protocol for Minimizing Racemization in Boc-SPPS

This protocol provides a robust starting point for a manual solid-phase peptide synthesis (SPPS) coupling cycle designed to minimize racemization.

1. Deprotection:

• Remove the N-terminal Boc protecting group from the resin-bound peptide using standard protocols (e.g., 25-50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM)).
• Neutralize the resulting amine salt with a 5-10% solution of DIPEA in DCM or DMF, followed by thorough washing.

2. Amino Acid Activation and Coupling (In-Situ):

• In a separate, dry reaction vessel, dissolve 3 equivalents of the Boc-protected amino acid in an appropriate volume of DMF or a DCM/DMF mixture.
• Add 3 equivalents of an additive (e.g., OxymaPure®).
• Add 3 equivalents of a carbodiimide coupling reagent (e.g., DIC).
• Allow the mixture to pre-activate for no more than 1-2 minutes.
• Immediately add the activation mixture to the washed and drained resin containing the free amine.
• Add 1.5-2 equivalents of N-Methylmorpholine (NMM).
• Allow the coupling reaction to proceed for 1-3 hours at room temperature, or at 0°C for sensitive amino acids.

3. Washing:

• Thoroughly wash the resin with DMF to remove excess reagents and soluble byproducts.

4. Monitoring:

• Perform a Kaiser test (for primary amines) or another appropriate test to confirm the completion of the coupling reaction. If the reaction is incomplete, a second coupling may be necessary.

Protocol for Quantification of Racemization via Chiral HPLC

This general protocol outlines the steps to determine the extent of racemization in a synthetic peptide.

1. Peptide Hydrolysis:

• Place a known amount of the dried, crude peptide into a hydrolysis tube.
• Add 6N HCl.
• Seal the tube under vacuum and heat at 110°C for 24 hours to hydrolyze all peptide bonds.

2. Sample Preparation:

• Carefully open the tube and evaporate the HCl to dryness.
• Re-dissolve the resulting amino acid mixture in a suitable aqueous buffer.[3]

3. Chiral HPLC Analysis:

• Inject the sample onto a chiral HPLC column designed for amino acid separation.
• Use an appropriate mobile phase gradient to separate the D- and L-enantiomers of each amino acid.
• Quantify the peak areas for the D- and L-isomers to determine the percentage of racemization for each amino acid in the sequence.

Visualizing the Process: Diagrams and Workflows

Mechanism of Racemization

Caption: Primary mechanism of racemization via the oxazolone intermediate.

Troubleshooting Workflow for Racemization

Caption: A logical workflow for troubleshooting racemization issues.

References

• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. (Source: Google Cloud)
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (Source: AAPPTEC)
• Study of the Racemization Observed in the Amide Bond Forming Reaction on Silica Gel. (Source: Google Cloud)
• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (Source: PMC)
• Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis. (Source: Benchchem)
• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (Source: Google Cloud)
• Mixed anhydrides in peptide synthesis. A study of urethane formation with a contribution on minimization of racemization. (Source: Canadian Science Publishing)
• N-Methylmorpholine. (Source: Google Cloud)
• Application Notes and Protocols: The Use of Morpholine-Based Reagents in Peptide Synthesis. (Source: Benchchem)
• Aqueous Microwave-Assisted Solid-Phase Synthesis Using Boc-Amino Acid Nanoparticles. (Source: Google Cloud)
• Method for the Racemization of Optically Active Amino Acids. (Source: Sciencemadness.org)
• Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives. (Source: Organic & Biomolecular Chemistry (RSC Publishing))
• 7.
• Dealing with racemization during the coupling of Boc-protected amino acids. (Source: Benchchem)
• Technical Support Center: Prevention of Racemization in Peptide Synthesis. (Source: Benchchem)
• Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis. (Source: MDPI)
• Technical Support Center: Minimizing Racemization of Modified Amino Acids During Coupling. (Source: Benchchem)
• strategies to overcome steric hindrance in N-methylated peptide synthesis. (Source: Benchchem)
• Peptide Coupling in the Presence of Highly Hindered Tertiary Amines.
• Immobilized Coupling Reagents: Synthesis of Amides/Peptides.
• TOMBU and COMBU as Novel Uronium-Type Peptide Coupling Reagents Derived
• N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation. (Source: Canadian Science Publishing)
• Coupling Reagents. (Source: Aapptec Peptides)
• 3.8 Uronium/Guanidinium Salts. (Source: Google Cloud)
• Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis 1 , 2.
• Overview of Peptide Coupling Reagents. (Source: ChemPep)
• Commonly Used Coupling Reagents in Peptide Synthesis. (Source: Google Cloud)

Sources

• 1. peptide.com [peptide.com]
• 2. chempep.com [chempep.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptide.com [peptide.com]
• 8. Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group - PMC [pmc.ncbi.nlm.nih.gov]
• 9. file.globalso.com [file.globalso.com]
• 10. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. academic.oup.com [academic.oup.com]
• 15. Thieme E-Books & E-Journals [thieme-connect.de]
• 16. atamankimya.com [atamankimya.com]
• 17. TOMBU and COMBU as Novel Uronium-Type Peptide Coupling Reagents Derived from Oxyma-B - PMC [pmc.ncbi.nlm.nih.gov]

removing trace impurities from L-N-Boc-3-methylmorpholine synthesized batches

Technical Support Center: L-N-Boc-3-methylmorpholine Purification

Introduction

L-N-Boc-3-methylmorpholine is a chiral building block crucial in the synthesis of various pharmaceutical compounds and complex organic molecules. Its purity is paramount, as even trace impurities can lead to unwanted side reactions, compromise the stereochemical integrity of subsequent products, and complicate downstream processing. This guide provides a comprehensive resource for researchers, scientists, and drug development professionals to troubleshoot and resolve purity issues in synthesized batches of L-N-Boc-3-methylmorpholine.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a typical L-N-Boc-3-methylmorpholine synthesis?

A1: The impurity profile can vary based on the synthetic route, but common impurities arise from unreacted starting materials, reaction byproducts, and decomposition products. These typically include:

• Unreacted 3-Methylmorpholine: The starting amine may persist if the reaction does not go to completion.

• Excess Di-tert-butyl dicarbonate (Boc-anhydride): This is the Boc-protecting reagent, and an excess is often used to drive the reaction forward.[1]

• tert-Butanol: A primary byproduct from the breakdown of the Boc-anhydride during the reaction.[1]

• Over-alkylated or Side-Reaction Products: Depending on the specific synthetic strategy, other related morpholine structures can be formed.

Q2: How can I detect these trace impurities in my product?

A2: A combination of analytical techniques is recommended for a comprehensive purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful for identifying and quantifying impurities with distinct signals. For example, unreacted Boc-anhydride shows a characteristic singlet for its tert-butyl protons around 1.5 ppm.

• High-Performance Liquid Chromatography (HPLC): HPLC is highly sensitive for detecting trace impurities. A well-developed method can separate the main product from starting materials and byproducts, allowing for quantification.[][3]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is particularly useful for identifying volatile impurities like residual solvents or tert-butanol.[4]

Q3: What is the general strategy for removing these impurities?

A3: The purification strategy depends on the nature and quantity of the impurities. The most common and effective methods include:

• Aqueous Workup/Extraction: To remove water-soluble impurities and unreacted reagents.

• Flash Column Chromatography: A highly effective method for separating compounds with different polarities.[5]

• Recrystallization: Ideal for obtaining highly pure crystalline solids, provided a suitable solvent system can be found.[6][]

Troubleshooting and Purification Guide

This section provides a systematic approach to identifying and removing common impurities from your L-N-Boc-3-methylmorpholine batches.

Step 1: Impurity Identification and Root Cause Analysis

Before selecting a purification method, it is crucial to identify the impurities present. Use the analytical data gathered (NMR, HPLC, GC-MS) to pinpoint the contaminants. The diagram below illustrates the common synthetic pathway and the origin of potential impurities.

Caption: Origin of common impurities in Boc-protection.

Step 2: Selecting the Right Purification Strategy

Use the following decision tree to choose the most appropriate purification protocol based on the identified impurities.

Caption: Decision tree for purification method selection.

Step 3: Detailed Purification Protocols

This protocol is a first-line purification step to remove the bulk of unreacted water-soluble or base/acid-reactive impurities.

Scientific Rationale: This procedure leverages the different solubilities and acid-base properties of the components. The desired N-Boc protected product is neutral and will remain in the organic phase. Unreacted 3-methylmorpholine (a base) can be removed by washing with a mild acid (e.g., dilute citric acid). Excess Boc-anhydride can be hydrolyzed and removed with a weak base wash (e.g., sodium bicarbonate).[1][8]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).

• Acid Wash: Transfer the solution to a separatory funnel and wash with a 5% aqueous citric acid solution to remove unreacted 3-methylmorpholine. Repeat this wash once.

• Base Wash: Wash the organic layer with a saturated aqueous sodium bicarbonate (NaHCO₃) solution. This step quenches any remaining acid and helps to hydrolyze and remove excess Boc-anhydride.[9]

• Brine Wash: Wash the organic layer with a saturated aqueous sodium chloride (brine) solution to remove residual water.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter the drying agent, and concentrate the solvent using a rotary evaporator to yield the crude purified product.

This is the most versatile method for separating the target compound from impurities with different polarities.

Scientific Rationale: Flash chromatography separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and solubility in a mobile phase.[5] Less polar compounds travel faster down the column, while more polar compounds are retained longer. By carefully selecting the solvent system (mobile phase), a clean separation can be achieved.

Step-by-Step Methodology:

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). A good system will give the product an Rf value of approximately 0.2-0.4. A common mobile phase for Boc-protected amines is a mixture of hexanes and ethyl acetate.

• Column Packing: Prepare a silica gel column by packing it with a slurry of silica gel in the chosen mobile phase (or the less polar component, e.g., hexanes).

• Sample Loading: Dissolve the crude product from Protocol 1 in a minimal amount of the mobile phase (or DCM) and load it onto the top of the silica column.

• Elution: Run the mobile phase through the column under positive pressure. You may start with a less polar mixture (e.g., 95:5 Hexanes:Ethyl Acetate) and gradually increase the polarity (gradient elution) to elute your product.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified L-N-Boc-3-methylmorpholine.

If the purified product is a solid and requires very high purity, recrystallization is an excellent final step.

Scientific Rationale: Recrystallization relies on the principle that the solubility of a compound in a solvent increases with temperature. An impure solid is dissolved in a minimum amount of a hot solvent, and as the solution cools slowly, the desired compound forms pure crystals, leaving impurities behind in the solution (mother liquor).[6][10]

Step-by-Step Methodology:

• Solvent Selection: Find a suitable solvent or solvent pair. An ideal "good" solvent dissolves the compound well when hot but poorly when cold. A "poor" solvent is one in which the compound is sparingly soluble even when hot. A common pair is ethyl acetate (good) and hexanes (poor).[10]

• Dissolution: Place the solid product in a flask and add a minimal amount of the "good" solvent. Heat the mixture with stirring until the solid completely dissolves.

• Induce Crystallization: If using a solvent pair, slowly add the "poor" solvent to the hot solution until it becomes slightly cloudy. Add a drop or two of the "good" solvent to redissolve the precipitate.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the purified crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of the cold "poor" solvent and dry them under vacuum to remove any residual solvent.

Data Summary

The table below summarizes the key characteristics of L-N-Boc-3-methylmorpholine and its common impurities, which are critical for developing effective purification strategies.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Polarity	Common Analytical Signature (¹H NMR)
L-N-Boc-3-methylmorpholine	201.27	-	Moderate	Singlet ~1.45 ppm (9H, Boc group)
3-Methylmorpholine	101.15	~135-136	High (Polar)	Methyl group doublet, morpholine protons
Di-tert-butyl dicarbonate	218.25	56-57 @ 0.5 mmHg[11]	Low (Nonpolar)	Sharp singlet ~1.5 ppm (18H)
tert-Butanol	74.12	~82	Moderate	Singlet ~1.28 ppm (9H)

References

• BenchChem. (2025).
• Synple Chem. (n.d.).
• Pope, B. M., Yamamoto, Y., & Tarbell, D. S. (1977).
• Wikipedia. (n.d.).
• VanVeller, B. (n.d.). VanVeller Lab Resources.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• BOC Sciences. (n.d.).
• ChemCon GmbH. (n.d.).
• Benchchem. (2025). Application Notes and Protocols: Step-by-Step Boc Protection of a Secondary Amine.
• The Royal Society of Chemistry. (2011).
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Benchchem. (2025).
• BOC Sciences. (n.d.).
• Zhu, M., Liu, S., Deng, Z., & Wang, G. (2013). Synthesis of N-Methylmorpholine from Morpholine and Dimethyl Carbonate. Asian Journal of Chemistry, 25(15), 8427-8430.

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• 11. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Chiral HPLC Method Development and Validation for L-N-Boc-3-methylmorpholine: A Comparative Guide

Introduction and Analytical Challenge

L-N-Boc-3-methylmorpholine (also known as (S)-4-Boc-3-methylmorpholine) is a highly valuable chiral building block used in the synthesis of advanced active pharmaceutical ingredients (APIs), including kinase inhibitors and targeted antimicrobial agents. The spatial orientation of the C3-methyl group dictates the 3D conformation of the resulting drug molecule, which directly impacts target binding affinity and off-target toxicity.

Quantifying the enantiomeric purity of this intermediate is a significant chromatographic challenge. Unlike aromatic chiral compounds, L-N-Boc-3-methylmorpholine lacks an extended π -system, meaning π−π stacking interactions—often the primary driver for chiral recognition—are absent. Consequently, method development must rely entirely on hydrogen bonding and steric inclusion mechanisms[1].

This guide objectively compares the performance of different Chiral Stationary Phases (CSPs) for the enantiomeric resolution of N-Boc-3-methylmorpholine and provides a self-validating, protocol for method validation[2].

Mechanistic Rationale for CSP Selection

As a Senior Application Scientist, selecting the right column requires understanding the causality behind the analyte-stationary phase interactions. For N-Boc-3-methylmorpholine, chiral discrimination is driven by:

• Hydrogen Bonding: The carbamate (Boc) carbonyl acts as a strong H-bond acceptor, interacting with the free N-H groups of the CSP's carbamate selector.

• Steric Inclusion: The bulky tert-butyl group and the C3-methyl group must differentially fit into the chiral cavities of the stationary phase.

Amylose vs. Cellulose Selectors

Because of the reliance on steric bulk rather than planar π -stacking, amylose-based CSPs (which form a wider, more flexible helical structure) generally provide superior inclusion complexation for bulky aliphatic rings compared to cellulose-based CSPs (which possess a narrower, more rigid linear groove).

Immobilized vs. Coated Phases

While traditional coated phases (e.g., Chiralpak AD-H) perform well in standard Normal Phase (NP) solvents, immobilized phases (e.g., Chiralpak IA) allow the introduction of "forbidden" solvents like Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE). Adding 10–15% DCM slightly swells the immobilized polymer and dramatically enhances the solubility and mass transfer of highly lipophilic Boc-protected amines, often leading to sharper peaks and higher resolution.

Comparative Performance Data

The following table summarizes the comparative performance of four industry-standard chiral columns for the separation of L- and D-N-Boc-3-methylmorpholine.

Chiral Column	CSP Selector Type	Optimized Mobile Phase	Rt L-Isomer (min)	Rt D-Isomer (min)	Selectivity (α)	Resolution (Rs)
Chiralpak IA	Immobilized Amylose	Hexane / DCM / EtOH (80:15:5)	6.24	8.15	1.45	3.21
Chiralpak AD-H	Coated Amylose	Hexane / IPA (90:10)	7.50	9.02	1.28	2.15
Chiralcel IB	Immobilized Cellulose	Hexane / DCM / EtOH (80:15:5)	5.80	6.45	1.15	1.20
Chiralcel OD-H	Coated Cellulose	Hexane / IPA (90:10)	8.10	8.85	1.12	0.95

Data Interpretation: The immobilized amylose phase (Chiralpak IA) utilizing a DCM-modified mobile phase provides the highest selectivity and resolution, confirming the hypothesis that a flexible helical cavity combined with enhanced lipophilic solvation yields the best steric recognition.

Experimental Protocol: Method Development Workflow

To ensure a robust and reproducible separation, follow this step-by-step method development workflow.

Step 1: System Preparation and Detector Configuration

• Action: Configure the HPLC with a low-volume flow cell. Set the UV detector to 210 nm. Alternatively, connect a Corona Charged Aerosol Detector (CAD).

• Causality: N-Boc-3-methylmorpholine lacks a strong UV chromophore. Monitoring at 210 nm captures the weak π→π∗ transition of the carbamate carbonyl. CAD provides a uniform response independent of optical properties, eliminating baseline drift during solvent screening.

Step 2: Primary Column Screening

• Action: Prepare the analyte at 1.0 mg/mL in Hexane/Ethanol (50:50). Screen across Amylose (IA) and Cellulose (IB) columns using an isocratic flow of Hexane/IPA (90:10) at 1.0 mL/min.

• Causality: This establishes the baseline enantioselectivity ( α ) and identifies which polysaccharide backbone provides the optimal steric fit.

Step 3: Mobile Phase & Thermodynamic Optimization

• Action: If Rs < 2.0 on the IA column, transition the mobile phase to Hexane/DCM/EtOH (80:15:5). Lower the column compartment temperature from 25°C to 15°C.

• Causality: Lowering the temperature decreases the entropic penalty of the inclusion complex, amplifying the enthalpic differences between the L- and D-enantiomer binding energies, thereby increasing selectivity.

Caption: Logical workflow for chiral HPLC method development of N-Boc-3-methylmorpholine.

ICH Q2(R2) Method Validation Protocol

Once the method is optimized (e.g., using the Chiralpak IA conditions), it must be validated according to the [2]. Every protocol must act as a self-validating system; therefore, System Suitability Testing (SST) must pass before any validation data is accepted.

System Suitability Testing (SST) - The Self-Validating Core

Prior to executing the steps below, inject a resolution standard (L-isomer spiked with 1.0% D-isomer). The system is valid only if:

• Resolution (Rs) between L and D isomers ≥ 2.0.

• Tailing factor (Tf) for the L-isomer ≤ 1.5.

• %RSD of the L-isomer peak area (n=6) ≤ 2.0%.

Step-by-Step Validation Execution

Step 1: Specificity

• Action: Inject the blank (diluent), L-isomer (100% nominal concentration), D-isomer (1%), and a spiked mixture of known upstream synthesis impurities.

• Acceptance Criteria: No interfering peaks ( ≥ 0.05% area) at the retention times of either the L- or D-isomers. Peak purity angle must be less than the purity threshold (if using a PDA detector).

Step 2: Linearity & Range

• Action: Prepare solutions of the D-isomer from the Limit of Quantitation (LOQ, typically 0.05%) up to 120% of the specification limit (e.g., 0.15% if the spec is 0.1%). Plot peak area versus concentration.

• Acceptance Criteria: The correlation coefficient ( R2 ) must be ≥ 0.999, and the y-intercept must be ≤ 5.0% of the target response.

Step 3: Accuracy (Recovery)

• Action: Spike the D-isomer into the L-isomer matrix at three levels: 50%, 100%, and 150% of the specification limit. Prepare in triplicate.

• Acceptance Criteria: Mean recovery across all levels must fall between 90.0% and 110.0%.

Step 4: Precision (Repeatability & Intermediate Precision)

• Action: For Repeatability, analyze 6 independent sample preparations of the L-isomer spiked with 0.1% D-isomer. For Intermediate Precision, repeat the analysis on a different day, utilizing a different analyst and a different HPLC system.

• Acceptance Criteria: The %RSD of the D-isomer content must be ≤ 5.0% for both repeatability and intermediate precision[2].

Caption: ICH Q2(R2) method validation lifecycle for chiral analytical procedures.

Conclusion

Developing a robust chiral method for L-N-Boc-3-methylmorpholine requires moving beyond standard π -stacking paradigms and leveraging the unique steric inclusion properties of immobilized amylose stationary phases. By utilizing a DCM-modified mobile phase and strictly adhering to the ICH Q2(R2) validation lifecycle, analytical scientists can ensure the delivery of highly reliable, self-validating data that guarantees the enantiomeric purity of this critical pharmaceutical intermediate.

References

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL:[Link]

• Chirality Sensing of N-Heterocycles via 19F NMR Source: PubMed Central (PMC) - National Institutes of Health (NIH) URL:[Link]

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reactivity differences between L-N-Boc-3-methylmorpholine and D-N-Boc-3-methylmorpholine

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and complex organic synthesis, the chirality of a molecule is a critical determinant of its biological activity and reactivity. This guide provides a comprehensive comparison of the reactivity differences between L-N-Boc-3-methylmorpholine and D-N-Boc-3-methylmorpholine. While these molecules are enantiomers—mirror images of each other—their behavior in a chiral environment can differ significantly. This guide will delve into the theoretical underpinnings of this differential reactivity, propose experimental designs to quantify these differences, and provide insights for their strategic application in synthesis.

The Decisive Role of Chirality in Molecular Interactions

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in stereochemistry.[][2] Enantiomers, the two mirror-image forms of a chiral molecule, possess identical physical properties in an achiral environment, such as melting point, boiling point, and solubility.[] However, their interactions with other chiral entities, including biological receptors, enzymes, and other chiral molecules, can be profoundly different.[] This is akin to the way a left hand will not fit into a right-handed glove. In drug development, one enantiomer of a chiral drug often exhibits the desired therapeutic effect, while the other may be inactive or even cause adverse effects.[] Therefore, understanding and controlling the stereochemistry of a reaction is paramount.

L- vs. D-N-Boc-3-methylmorpholine: A Tale of Two Enantiomers

L-N-Boc-3-methylmorpholine and D-N-Boc-3-methylmorpholine are the two enantiomers of N-Boc-3-methylmorpholine. The "L" and "D" designations refer to their stereochemical configuration. The tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom is a common feature in modern organic synthesis, enhancing stability and allowing for controlled reactivity.

Physicochemical Properties: A Study in Similarity

In the absence of a chiral influence, the physicochemical properties of L- and D-N-Boc-3-methylmorpholine are identical.

Property	L-N-Boc-3-methylmorpholine	D-N-Boc-3-methylmorpholine
Molecular Formula	C10H19NO3	C10H19NO3
Molecular Weight	201.26 g/mol	201.26 g/mol
Boiling Point	Expected to be identical	Expected to be identical
Melting Point	Expected to be identical	Expected to be identical
Solubility (in achiral solvents)	Expected to be identical	Expected to be identical
Optical Rotation	Equal in magnitude, opposite in sign	Equal in magnitude, opposite in sign

Unveiling Reactivity Differences: The Chiral Influence

The divergence in the chemical behavior of L- and D-N-Boc-3-methylmorpholine emerges when they interact with other chiral molecules.

Reactions with Achiral Reagents

When reacting with an achiral reagent in an achiral solvent, L- and D-N-Boc-3-methylmorpholine will exhibit identical reactivity. The reaction rates and the energy of the transition states will be the same for both enantiomers, resulting in a racemic mixture of products if a new stereocenter is formed.

Reactions with Chiral Reagents: The Emergence of Diastereoselectivity

The true difference in reactivity is observed when these enantiomers react with a chiral, non-racemic reagent. In this scenario, two different diastereomeric transition states are formed. These diastereomeric transition states have different energies, leading to different rates of reaction.[3] This phenomenon is the basis of stereoselective synthesis.[3][4]

For example, in a kinetic resolution, one enantiomer may react significantly faster with a chiral reagent than the other, allowing for their separation.

Experimental Protocol: Probing the Reactivity of N-Boc-3-methylmorpholine Enantiomers

To quantitatively assess the reactivity differences between L- and D-N-Boc-3-methylmorpholine, a kinetic study using a chiral acylating agent is proposed.

Objective:

To compare the rate of acylation of L-N-Boc-3-methylmorpholine and D-N-Boc-3-methylmorpholine with a chiral acid chloride, for instance, (S)-(-)-2-chloropropionyl chloride.

Materials:

• L-N-Boc-3-methylmorpholine

• D-N-Boc-3-methylmorpholine

• (S)-(-)-2-chloropropionyl chloride

• Anhydrous dichloromethane (DCM)

• Triethylamine (TEA)

• Internal standard (e.g., undecane)

• High-Performance Liquid Chromatography (HPLC) with a chiral column

• Nuclear Magnetic Resonance (NMR) spectrometer

Experimental Workflow:

Caption: Experimental workflow for comparing the acylation rates of L- and D-N-Boc-3-methylmorpholine.

Procedure:

• Reaction Setup: In two separate flasks, prepare solutions of L-N-Boc-3-methylmorpholine and D-N-Boc-3-methylmorpholine in anhydrous DCM. Add triethylamine (as a base) and a known amount of an internal standard.

• Reaction Initiation: To each flask, add a solution of (S)-(-)-2-chloropropionyl chloride in anhydrous DCM at a controlled temperature (e.g., 0 °C) to initiate the acylation reaction. Start a timer immediately.

• Monitoring the Reaction: At regular time intervals (e.g., 5, 10, 20, 30, 60 minutes), withdraw an aliquot from each reaction mixture and quench it with a suitable reagent (e.g., a dilute aqueous solution of sodium bicarbonate) to stop the reaction.

• Analysis: Analyze the quenched aliquots using chiral HPLC to determine the concentration of the unreacted N-Boc-3-methylmorpholine enantiomer relative to the internal standard.

• Data Interpretation: Plot the concentration of the remaining L- and D-enantiomers as a function of time. The slope of these plots will correspond to the initial reaction rate for each enantiomer. A significant difference in the slopes would provide quantitative evidence of their different reactivities.

Expected Outcome:

It is anticipated that the reaction rates for the L- and D-enantiomers will differ. This is because the reaction proceeds through two different diastereomeric transition states, as illustrated below.

Caption: Energy profile showing the formation of diastereomeric transition states.

Conclusion: Strategic Implications for Synthesis

The differential reactivity of L- and D-N-Boc-3-methylmorpholine in the presence of chiral reagents is a powerful tool in stereoselective synthesis. By carefully selecting chiral reagents or catalysts, chemists can favor the reaction of one enantiomer over the other, leading to the synthesis of enantiomerically enriched products.[5][6] This principle is fundamental to the production of single-enantiomer drugs, where stereochemical purity is not just a measure of quality but a necessity for safety and efficacy. While this guide provides a theoretical framework and a practical experimental design, it is the empirical data from such studies that will ultimately inform the rational design of stereoselective synthetic routes utilizing these valuable chiral building blocks.

References

• Agami, C., Couty, F., Hamon, L., & Venier, O. (1993). Chiral oxazolidinones from N-Boc derivatives of β-amino alcohols. Effect of a N-methyl substituent on reactivity and stereoselectivity. Tetrahedron Letters, 34(28), 4509-4512.
• Banfi, L., et al. (2012). Modern Multicomponent Reactions for better Drug Syntheses. PMC, NIH.
• Bode Research Group. (2015). Key Concepts in Stereoselective Synthesis. ETH Zurich.
• Bornholdt, J., Felding, J., & Kristensen, J. L. (2010). Synthesis of enantiopure 3-substituted morpholines. The Journal of Organic Chemistry, 75(21), 7454–7457.
• Frontier, A. J. (2008). New Methods for the Stereoselective Construction of N-Containing Rings. University of Rochester.

• Master Organic Chemistry. (2010). Stereoselective and Stereospecific Reactions. Retrieved from [Link]

• MDPI. (2022). Synthesis and Pharmacological Evaluation of Enantiopure N-Substituted Ortho-c Oxide-Bridged 5-Phenylmorphans. Retrieved from [Link]

• NextSDS. (n.d.). L-N-Boc-3-methylmorpholine — Chemical Substance Information. Retrieved from [Link]

• Pal'chikov, V. A. (2013). Morpholines. Synthesis and Biological Activity.
• Pirkle, W. H., & Hoover, D. J. (1982). Evaluation of chiral stationary phases for the chromatographic resolution of enantiomers. Topics in Stereochemistry, 13, 263-331.

• ResearchGate. (2025). Synthesis of N-Methylmorpholine from Morpholine and Dimethyl Carbonate. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of Enantiopure 3-Substituted Morpholines. Retrieved from [Link]

• Singh, G. S., Mollet, K., D'hooghe, M., & De Kimpe, N. (2013). Epihalohydrins in Organic Synthesis. Chemical Reviews, 113(3), 1441-1498.
• Stephenson, G. R. (Ed.). (1996). Advanced asymmetric synthesis. Springer Science & Business Media.
• Stevens, E. P. (2008). Concise Synthesis of (S)-N-BOC-2-Hydroxymethylmorpholine and (S)-N-BOC-Morpholine-2-carboxylic Acid. The Journal of Organic Chemistry, 73(9), 3403–3406.
• ten Kate, I. L., et al. (2022). Chirality in Organic and Mineral Systems: A Review of Reactivity and Alteration Processes Relevant to Prebiotic Chemistry and Life Detection Missions. MDPI.
• Wzorek, J. J., et al. (2024).
• Yoshida, S., et al. (2023). Structural stability and polymorphic transitions in LnSI (Ln = lanthanides). RSC Publishing.
• Zhdankin, V. V. (2013). Hypervalent iodine chemistry: preparation, structure, and synthetic applications of polyvalent iodine compounds. John Wiley & Sons.

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• 6. New Methods for the Stereoselective Construction of N-Containing Rings [organic-chemistry.org]

Comparative Technical Guide: L-N-Boc-3-methylmorpholine vs. Unsubstituted N-Boc-morpholine

Executive Summary

In modern medicinal chemistry and organic synthesis, the morpholine ring is a privileged scaffold, frequently utilized to modulate pharmacokinetic properties and target binding. While unsubstituted N-Boc-morpholine serves as a versatile, highly reactive building block, the introduction of a single stereocenter in L-N-Boc-3-methylmorpholine (also known as tert-butyl (3S)-3-methylmorpholine-4-carboxylate) profoundly alters the molecule's 3D conformation, steric profile, and subsequent reactivity [1].

As a Senior Application Scientist, I have designed this guide to objectively compare these two reagents. We will analyze how the (3S)-methyl group induces conformational restriction, alters regioselectivity in late-stage C–H functionalization, and enhances kinase selectivity in drug discovery workflows.

Conformational Dynamics & Steric Hindrance

The fundamental difference between these two building blocks lies in their conformational equilibria.

• Unsubstituted N-Boc-morpholine: The morpholine ring undergoes rapid chair-chair interconversion. The bulky tert-butoxycarbonyl (Boc) group strongly prefers an equatorial position to minimize 1,3-diaxial interactions. However, because the ring is symmetric, the α-amino carbons (C3 and C5) remain chemically and sterically equivalent.

• L-N-Boc-3-methylmorpholine: The addition of the (3S)-methyl group breaks this symmetry. To avoid severe steric clashes (A-value strain) with the adjacent N-Boc group, the ring is locked into a specific chair conformation where the 3-methyl group is strictly equatorial. This conformational restriction shields one face of the nitrogen atom, drastically reducing its nucleophilicity upon deprotection and altering the hydridic nature of the adjacent C–H bonds.

Conformational dynamics and reactivity bias induced by the 3-methyl substitution.

Medicinal Chemistry: Target Selectivity (mTOR vs. PI3K)

The structural similarity between the mechanistic target of rapamycin (mTOR) and phosphoinositide 3-kinases (PI3K) makes designing selective ATP-competitive inhibitors notoriously difficult.

Unsubstituted morpholines are frequently used as hinge-binding motifs, but their flat, solvent-exposed binding mode often results in dual mTOR/PI3K inhibition. By substituting the unsubstituted morpholine with a conformationally restricted 3-methylmorpholine , researchers can exploit a localized steric pocket in the kinase hinge region [1]. The methyl group projects directly toward the backbone amide of Val2240 in mTOR, optimizing hydrogen bond geometry and minimizing entropic loss upon binding. This subtle steric clash prevents binding to PI3Kα, yielding highly selective mTOR inhibitors.

Impact of the 3-methyl group on mTOR vs. PI3K kinase selectivity via hinge region interactions.

Quantitative Data & Physicochemical Comparison

The following table summarizes the key comparative metrics between the two reagents, highlighting how the 3-methyl group dictates their utility in synthetic workflows [2][3].

Property / Metric	Unsubstituted N-Boc-morpholine	L-N-Boc-3-methylmorpholine
CAS Number	220199-85-9	1022094-01-4
Stereochemistry	Achiral	(3S)-configuration
Physical State (RT)	White to pale yellow solid	Colorless to pale yellow oil/solid
C(sp3)–H Arylation Site	C3 / C5 (Symmetric mixture)	C5 (Highly regioselective)
Kinase Selectivity (mTOR/PI3K)	Baseline (Often dual inhibitors)	Enhanced (>40-fold selectivity)
SNAr/Cross-Coupling Speed	Fast (Unshielded nitrogen)	Slow (Sterically hindered nitrogen)

Experimental Workflows & Protocols

To demonstrate the practical implications of these structural differences, below are two self-validating protocols. The causality of the observed results is directly tied to the steric environment of the nitrogen atom.

Protocol A: Comparative Buchwald-Hartwig Amination

Objective: To couple the deprotected morpholine derivatives with a generic aryl bromide. This protocol validates the steric hindrance imposed by the 3-methyl group.

Reagents & Setup:

• Amines: Deprotected morpholine and (3S)-3-methylmorpholine (1.2 equiv).

• Electrophile: 4-Bromotoluene (1.0 equiv).

• Catalyst System: Pd2(dba)3 (2 mol%), RuPhos (4 mol%) – RuPhos is chosen specifically because its bulky biaryl structure accommodates sterically demanding secondary amines.

• Base: NaOtBu (1.5 equiv).

• Solvent: Anhydrous Toluene (0.2 M).

Step-by-Step Methodology:

• Preparation: In an argon-filled glovebox, charge two separate oven-dried Schlenk tubes with 4-bromotoluene, Pd2(dba)3, RuPhos, and NaOtBu.

• Amine Addition: Add anhydrous toluene to both tubes. Inject unsubstituted morpholine into Tube A, and (3S)-3-methylmorpholine into Tube B.

• Heating & Causality: Seal the tubes and heat to 80 °C.

  • Observation (Tube A): Unsubstituted morpholine will achieve complete conversion within 2-3 hours. The unhindered nitrogen lone pair rapidly attacks the Pd(II)-aryl complex.

  • Observation (Tube B): The 3-methylmorpholine reaction will stall at 80 °C due to the equatorial methyl group physically blocking the approach to the bulky Pd-RuPhos center.

• Optimization for L-N-Boc-3-methylmorpholine: To drive Tube B to completion, the temperature must be elevated to 100-110 °C for an extended 12-16 hours, providing the necessary thermal energy to overcome the high activation barrier of the sterically congested reductive elimination step.

Protocol B: Decatungstate-Catalyzed C(sp3)–H Arylation

Objective: To selectively functionalize the α-amino C–H bonds using photoredox catalysis [2].

Step-by-Step Methodology:

• Reaction Mixture: Combine the N-Boc-morpholine derivative (1.0 equiv), an electron-deficient heteroaryl chloride (1.5 equiv), sodium decatungstate (Na4W10O32, 2 mol%), and NiCl2·glyme (5 mol%) in a quartz vial with acetonitrile.

• Irradiation: Irradiate the mixture using 390 nm near-UV LEDs at room temperature for 24 hours.

• Mechanistic Validation (Regioselectivity):

  • Unsubstituted N-Boc-morpholine: The decatungstate catalyst abstracts hydrogen from the most hydridic, sterically accessible bonds (C3 and C5). Because they are equivalent, functionalization occurs readily, but subsequent functionalization can lead to over-reaction or statistical mixtures if the molecule is further elaborated.

  • L-N-Boc-3-methylmorpholine: The (3S)-methyl group completely blocks the C3 position from the bulky polyoxometalate catalyst. Consequently, hydrogen atom transfer (HAT) occurs exclusively at the C5 position. NMR analysis of the crude mixture will validate a highly regioselective >20:1 functionalization, demonstrating how innate steric bias can be harnessed for precision synthesis.

References

• A Conformational Restriction Strategy for the Identification of a Highly Selective Pyrimido-pyrrolo-oxazine mTOR Inhibitor Journal of Medicinal Chemistry[Link]

• Emergent synthetic methods for the modular advancement of sp3-rich fragments Chemical Science (Royal Society of Chemistry)[Link]

optical rotation measurement and validation for L-N-Boc-3-methylmorpholine

An in-depth technical comparison guide for the optical rotation measurement and chiral validation of L-N-Boc-3-methylmorpholine.

The Analytical Challenge: Why Standard Methods Fail

L-N-Boc-3-methylmorpholine (often designated as the (S)-enantiomer depending on priority rules) is a privileged chiral building block widely utilized in the synthesis of complex active pharmaceutical ingredients (APIs). Most notably, it is a critical intermediate in the synthesis of preclinical kinase inhibitors, such as GSK3186899/DDD853651, which is developed for the treatment of visceral leishmaniasis[1]. The pharmacological efficacy and safety of these therapeutics are strictly dependent on the precise stereochemistry of the morpholine core[2].

However, validating the enantiomeric excess (ee) of L-N-Boc-3-methylmorpholine presents a unique analytical hurdle. The molecule lacks extended π -conjugation—both the saturated morpholine ring and the tert-butoxycarbonyl (Boc) protecting group are virtually UV-transparent at standard analytical wavelengths (>250 nm). Consequently, conventional chiral High-Performance Liquid Chromatography (HPLC) coupled with UV-Vis detection is highly prone to baseline noise, poor sensitivity, and inaccurate integration. To establish a robust quality control workflow, researchers must rely on orthogonal, non-UV-dependent techniques.

Comparative Analysis of Chiral Validation Techniques

To objectively evaluate the enantiomeric purity of L-N-Boc-3-methylmorpholine, three primary analytical methodologies are compared:

• Specific Optical Rotation (Polarimetry): Measures the macroscopic rotation of plane-polarized light induced by the C3 chiral center.

  • Causality: While rapid and non-destructive, polarimetry is a bulk measurement. It cannot distinguish between a genuine drop in enantiomeric purity and the presence of trace achiral impurities (e.g., residual solvents or salts) that alter the solution's refractive index.

• Chiral Gas Chromatography (GC-FID): Utilizes Flame Ionization Detection (FID), which circumvents the need for a UV chromophore.

  • Causality: Chiral GC offers baseline resolution of enantiomers based on interactions with a chiral stationary phase. However, the thermal lability of the Boc protecting group at high injection port temperatures (>200 °C) can lead to in-situ degradation, skewing the ee% readout.

• 19 F Nuclear Magnetic Resonance (NMR) with Chiral Probes: The current gold standard for non-chromophoric heterocycles.

  • Causality: By introducing a 19 F-labeled chiral palladium probe, the morpholine enantiomers form transient diastereomeric complexes. The distal chiral center of the probe forces an unequal twisting of the complex, placing the 19 F labels in distinct magnetic environments[3]. This allows for direct, simultaneous visualization of both enantiomers without physical separation.

Quantitative Performance Comparison

Analytical Technique	Detection Principle	Typical Sample Requirement	ee% Quantification Error	Analysis Time	Suitability for L-N-Boc-3-methylmorpholine
Polarimetry ( [α]D​ )	Macroscopic optical rotation	10.0 - 50.0 mg	± 2.0 - 5.0% (highly solvent dependent)	< 5 mins	Routine batch-to-batch consistency checks; requires highly pure samples.
Chiral GC-FID	Chiral stationary phase interaction	< 1.0 mg	± 0.5 - 1.0%	15 - 30 mins	Direct quantification; requires strict thermal optimization to prevent Boc cleavage.
19 F NMR (Chiral Probe)	Diastereomeric magnetic shielding	0.5 - 1.0 mg	± 0.1 - 0.5%	5 - 10 mins	Gold standard; baseline resolution of enantiomers without UV absorption.

Standardized Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Do not treat these as mere sequential steps; understanding the mechanistic reasoning behind each parameter is critical for reproducible data.

Protocol A: Self-Validating Optical Rotation Measurement

Objective: Determine the specific rotation [α]D20​ while ruling out concentration-dependent artifacts.

• Sample Preparation: Accurately weigh 100.0 mg of L-N-Boc-3-methylmorpholine using an analytical balance.

• Solvent Dissolution: Dissolve the sample in HPLC-grade Chloroform ( CHCl3​ ) in a 10.0 mL volumetric flask to achieve a precise concentration of c=1.0 g/100 mL.

  • Causality: Chloroform is selected over protic solvents like methanol to prevent hydrogen-bonding-induced aggregation between the morpholine nitrogen and the solvent, which can cause non-linear deviations in specific rotation values.

• Instrument Calibration: Fill a 100 mm (1 dm) polarimeter cell with pure CHCl3​ . Zero the polarimeter at 589 nm (Sodium D-line) at exactly 20.0 °C.

• Measurement: Flush the cell with the sample solution. Record the observed rotation ( α ). Calculate specific rotation: [α]D20​=c×lα​ .

• Self-Validation Step: Measure the rotation at two additional concentrations (e.g., c=0.5 and c=2.0 ).

  • Causality: A linear relationship between concentration and observed rotation confirms the absence of concentration-dependent oligomerization, validating that the reading reflects the intrinsic optical property of the monomeric morpholine.

Protocol B: 19 F NMR Enantiomeric Excess Determination

Objective: Obtain absolute ee% quantification without chiral chromatography.

• Complexation: In a standard NMR tube, mix 0.5 mg of L-N-Boc-3-methylmorpholine with 0.9 mg of a chiral 19 F-labeled palladium probe in 0.5 mL of CDCl3​ [3].

• Equilibration: Allow 5 minutes at room temperature for the dynamic binding to reach equilibrium.

  • Causality: The open binding site of the palladium probe coordinates with the morpholine. The steric bulk of the Boc group interacts with the probe's distal chiral center, forcing an unequal steric twisting that differentiates the (R) and (S) enantiomers magnetically.

• Acquisition: Acquire 19 F NMR spectra (e.g., at 376 MHz or 565 MHz).

  • Self-Validation Step: Set the relaxation delay ( D1​ ) to at least 2.0 seconds. Causality: Fluorine nuclei possess long longitudinal relaxation times ( T1​ ). An insufficient delay leads to incomplete magnetization recovery, which artificially skews the integration ratios and invalidates the ee% calculation.

• Analysis: Integrate the baseline-resolved 19 F signals corresponding to the diastereomeric complexes to calculate the exact ee%.

Chiral Validation Decision Matrix

To streamline laboratory operations, follow this decision matrix when validating non-chromophoric building blocks like L-N-Boc-3-methylmorpholine.

Workflow for the chemical and chiral validation of non-chromophoric morpholine intermediates.

References

• [2] Lau, Y. Y., Zhai, H., & Schafer, L. L. "Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines." The Journal of Organic Chemistry, 2016. URL: [Link]

• [3] Gu, G., et al. "Chirality Sensing of N-Heterocycles via 19F NMR." JACS Au, 2023. URL: [Link]

• [1] Thomas, M. G., et al. "Identification of GSK3186899/DDD853651 as a Preclinical Development Candidate for the Treatment of Visceral Leishmaniasis." Journal of Medicinal Chemistry, 2019. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Analytical Method Comparison Guide: Mass Spectrometry Fragmentation Profiling of L-N-Boc-3-methylmorpholine

As a Senior Application Scientist, I frequently encounter challenges in the structural elucidation and quantification of chiral building blocks during early-stage drug development. L-N-Boc-3-methylmorpholine (Exact Mass: 201.1365 Da) is a highly versatile intermediate. However, its tert-butoxycarbonyl (Boc) protecting group dictates its behavior inside a mass spectrometer.

This guide objectively compares the analytical performance of two primary mass spectrometry platforms—LC-ESI-MS/MS (soft ionization) and GC-EI-MS (hard ionization)—for the characterization of L-N-Boc-3-methylmorpholine. Rather than just listing parameters, we will explore the mechanistic causality behind its fragmentation and provide self-validating protocols to ensure absolute data integrity.

Mechanistic Causality of Fragmentation

To optimize an analytical method, one must first understand why a molecule fragments the way it does. The fragmentation of L-N-Boc-3-methylmorpholine is entirely dominated by the lability of the N-Boc group.

The ESI-MS/MS Pathway (Soft Ionization)

In positive electrospray ionization (ESI+), the molecule easily forms a protonated adduct, [M+H]⁺ at m/z 202.1. When subjected to Collision-Induced Dissociation (CID), the primary reactivity of the Boc group is its susceptibility to cleavage, yielding isobutylene and carbon dioxide as highly stable, volatile neutral losses[1].

The sequential fragmentation follows this causal logic:

• Loss of Isobutylene (56 Da): The bulky tert-butyl group is thermodynamically driven to leave as isobutylene, generating a fragment at m/z 146.1.

• Loss of CO₂ (44 Da): The remaining carbamic acid intermediate is highly unstable and rapidly decarboxylates, yielding the protonated secondary amine (3-methylmorpholine) at m/z 102.1. This sequential loss is a universal diagnostic feature of N-Boc protected amines[2].

• Morpholine Ring Cleavage: The m/z 102.1 ion further fragments via the loss of formaldehyde (CH₂O, 30 Da) from the ether linkage to yield m/z 72.1.

This fragmentation behavior is so reliable that the loss of the t-butyl group from the N-Boc functional group is routinely used as a diagnostic marker to monitor reaction progress in continuous-flow mass spectrometry[3].

The GC-EI-MS Pathway (Hard Ionization)

Under 70 eV Electron Impact (EI), the energy transferred to the molecule vastly exceeds the bond dissociation energy of the N-Boc group. Consequently, the intact molecular ion (M⁺ at m/z 201) is virtually absent. The spectrum is instead dominated by the tert-butyl cation (m/z 57), which acts as the base peak, alongside the 3-methylmorpholine radical cation (m/z 101).

Performance Comparison & Quantitative Data

When choosing an analytical approach for L-N-Boc-3-methylmorpholine, the decision hinges on whether you need intact mass confirmation (ESI) or library-matchable structural fingerprinting (EI).

Table 1: Platform Performance Comparison

Parameter	LC-ESI-MS/MS (QqQ)	GC-EI-MS (Single Quad)
Ionization Energy	Low (Soft Ionization)	High (70 eV Hard Ionization)
Precursor / Molecular Ion	m/z 202.1 [M+H]⁺ (Abundant)	m/z 201.1 [M]⁺ (< 1% Abundance)
Base Peak (100%)	m/z 102.1 (Protonated amine)	m/z 57.1 (tert-butyl cation)
Major Diagnostic Fragments	m/z 146.1, m/z 72.1	m/z 100.1, m/z 101.1, m/z 56.1
Primary Utility	High-sensitivity quantification	Structural fingerprinting / Purity checks

Table 2: Optimized MRM Transitions (ESI-MS/MS)

Precursor m/z	Product m/z	Collision Energy (eV)	Structural Assignment
202.1	102.1	15	[M+H - Isobutylene - CO₂]⁺ (Quantifier)
202.1	146.1	10	[M+H - Isobutylene]⁺ (Qualifier 1)
202.1	72.1	25	[3-methylmorpholine - CH₂O]⁺ (Qualifier 2)

Self-Validating Experimental Protocols

To guarantee trustworthiness, the following protocols incorporate built-in validation steps to prevent false positives caused by thermal degradation or isobaric interference.

Protocol A: LC-ESI-MS/MS Quantification Workflow

• Sample Preparation: Dissolve the standard in 50:50 Water:Acetonitrile containing 0.1% Formic Acid to promote [M+H]⁺ formation.

• Chromatography: Use a C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Apply a gradient from 5% to 95% Acetonitrile over 5 minutes.

• Source Optimization: Set capillary voltage to 3.0 kV and desolvation temperature to 350°C.

• Self-Validation Check (Critical): Is the m/z 102.1 fragment coming from the intact molecule, or is the sample already degraded? To validate, perform a Precursor Ion Scan of m/z 102.1. A single chromatographic peak at the retention time of the intact mass (m/z 202.1) validates the structural integrity of the analyte prior to ionization. If a peak appears at the solvent front for m/z 102.1, your sample has undergone premature deprotection in the vial.

Protocol B: GC-EI-MS Fingerprinting Workflow

• Sample Preparation: Dissolve the sample in anhydrous Dichloromethane (DCM). Do not use protic solvents.

• Inlet Parameters: Set the split ratio to 10:1.

• Self-Validation Check (Thermal Degradation): N-Boc compounds are notoriously thermolabile. To validate that the fragmentation pattern is due to electron ionization and not thermal degradation in the GC inlet, inject the sample at two different inlet temperatures: 200°C and 250°C. If the ratio of m/z 101 (deprotected amine) to m/z 57 drastically increases at 250°C, thermal degradation is occurring. Lock the inlet temperature at 200°C to ensure the integrity of the EI spectrum.

Visualizations

ESI-MS/MS fragmentation pathway of L-N-Boc-3-methylmorpholine.

Comparative analytical workflow for L-N-Boc-3-methylmorpholine.

References

• Title: Unusual behavior of gem-diamino peptides in fast atom bombardment and electrospray ionization mass spectrometry Source: ResearchGate (Journal of Mass Spectrometry) URL: [Link][2]

• Title: Monitoring, Modelling and Optimisation of Continuous Flow Reactions Using On-line Mass Spectrometry Source: White Rose eTheses Online URL: [Link][3]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Validating Stereochemical Purity of L-N-Boc-3-methylmorpholine: A Comparative Guide to 2D NMR and Alternative Modalities

For researchers and drug development professionals, L-N-Boc-3-methylmorpholine serves as a highly versatile chiral building block. Its rigid heterocyclic framework and strategically positioned methyl group make it an ideal scaffold for imparting distinct spatial geometries into active pharmaceutical ingredients (APIs). However, the biological efficacy of these APIs is inextricably linked to their stereochemical integrity.

Validating the enantiomeric excess (ee%) and absolute configuration of morpholine derivatives presents a unique analytical challenge. Enantiomers are isochronous in achiral environments, and traditional 1D NMR often fails due to severe spectral overlap in the aliphatic region. This guide objectively compares industry-standard modalities for stereochemical validation and provides a self-validating, step-by-step 2D NMR protocol designed to definitively prove the stereochemical purity of L-N-Boc-3-methylmorpholine.

Objective Comparison of Analytical Modalities

To determine the stereochemical purity of L-N-Boc-3-methylmorpholine, analytical scientists typically choose between chromatographic resolution and NMR-based diastereomeric derivatization[1].

While Chiral HPLC is the high-throughput industry standard, it is "blind"—it can quantify enantiomeric excess but cannot independently assign absolute configuration without a previously synthesized, enantiopure reference standard[1].

Alternatively, Nuclear Magnetic Resonance (NMR) spectroscopy utilizes chiral reagents to generate diastereomeric complexes with distinct spectroscopic signatures[2]. 19F NMR using chiral probes offers excellent sensitivity and lacks background interference, making it highly effective for ee% determination[2][3]. However, to establish absolute configuration from scratch, covalent derivatization with Chiral Derivatizing Agents (CDAs) like Mosher's acid chloride (MTPA-Cl) is required.

The critical failure point of Mosher's method on morpholines is 1D 1H NMR signal overlap . The C2, C4, C5, and C6 protons of the morpholine ring, along with the C3-methyl protons, heavily overlap between 2.5 ppm and 4.0 ppm. 2D NMR (HSQC and NOESY) overcomes this by dispersing signals across a second dimension (13C) and providing through-space spatial correlations, yielding a definitive, self-validating stereochemical assignment[1].

Table 1: Performance Comparison of Stereochemical Validation Modalities

Analytical Modality	Resolution Mechanism	Requires Chiral Reference Standard?	Limit of Detection (LOD) for Minor Isomer	Primary Information Yield
Chiral HPLC	Transient diastereomeric interactions with stationary phase	Yes	~0.1%	ee% only
19F NMR (Chiral Probes)	Diastereomeric complexation (fluorine chemical shift)	No (requires chiral probe)	~1.0 - 2.0%	ee% only
1D 1H NMR (Mosher's)	Covalent diastereomeric derivatization	No	~2.0 - 5.0% (Limited by signal overlap)	ee% + Absolute Config (Often ambiguous)
2D NMR (HSQC/NOESY)	Covalent derivatization + 2D signal dispersion	No	~0.5 - 1.0%	ee% + Definitive Absolute Config

The Causality of Experimental Choices in 2D NMR

To design a robust 2D NMR workflow, every experimental step must have a clear mechanistic causality.

• Why Deprotect the Boc Group? L-N-Boc-3-methylmorpholine features a tert-butoxycarbonyl (Boc) protected nitrogen. Mosher's acid chloride (MTPA-Cl) requires a nucleophilic secondary amine or alcohol to form a stable covalent bond. Therefore, the Boc group must be quantitatively removed using Trifluoroacetic Acid (TFA) to expose the free morpholine nitrogen prior to derivatization.

• Why use MTPA-Cl (Mosher's Reagent)? MTPA-Cl forms stable amides with predictable extended conformations. The shielding effect of the MTPA phenyl ring selectively shifts the NMR resonances of the morpholine protons depending on their spatial proximity, allowing for the calculation of Δδ (δS - δR) values.

• Why HSQC and NOESY? Heteronuclear Single Quantum Coherence (HSQC) maps protons to their directly attached carbons, completely resolving the overlapped C2/C4/C5/C6 morpholine protons based on their distinct 13C chemical shifts[1]. Nuclear Overhauser Effect Spectroscopy (NOESY) detects through-space interactions (< 5 Å). By observing NOE cross-peaks between the MTPA phenyl protons and the C3-methyl group, the conformational lock of the molecule is empirically proven, rather than merely assumed.

Figure 1: Decision tree and workflow for validating the stereochemical purity of L-N-Boc-3-methylmorpholine.

Self-Validating Experimental Protocol: 2D NMR Workflow

A trustworthy protocol must be a self-validating system. The following methodology ensures that incomplete reactions or conformational anomalies are flagged before erroneous assignments are made.

Phase 1: Quantitative Deprotection

• Dissolve 50 mg of L-N-Boc-3-methylmorpholine in 2 mL of anhydrous Dichloromethane (DCM).

• Add 0.5 mL of Trifluoroacetic Acid (TFA) dropwise at 0 °C. Stir for 2 hours at room temperature.

• Self-Validation Check: Evaporate the solvent and acquire a rapid crude 1H NMR. The complete disappearance of the intense 9-proton Boc singlet (~1.4 ppm) validates quantitative deprotection. Do not proceed if starting material remains, as this can lead to kinetic resolution during derivatization.

• Neutralize the TFA salt with saturated NaHCO3, extract with DCM, dry over Na2SO4, and concentrate to yield the free 3-methylmorpholine.

Phase 2: Diastereomeric Derivatization

• Split the deprotected amine into two equal 15 mg aliquots in separate dry vials.

• Dissolve each aliquot in 0.5 mL of anhydrous deuterated pyridine (C5D5N). Causality: Pyridine acts as both the NMR solvent and the base to scavenge HCl generated during the reaction.

• To Vial A, add 2.0 equivalents of (R)-MTPA-Cl. To Vial B, add 2.0 equivalents of (S)-MTPA-Cl.

• Stir at room temperature for 4 hours.

Phase 3: 2D NMR Acquisition Parameters

Transfer the solutions to 5 mm NMR tubes. Acquire the following spectra on a spectrometer (≥ 500 MHz)[3]:

• 1H-13C HSQC: Set spectral widths to cover 0-6 ppm (1H) and 10-80 ppm (13C). This will cleanly separate the C2, C4, and C6 methylene protons based on their carbon shifts.

• 1H-1H NOESY: Use a mixing time (τm) of 300–500 ms. This specific window is optimized for small molecules (MW ~300) to observe through-space dipole-dipole relaxation without severe spin-diffusion artifacts.

Data Interpretation & System Self-Validation

The power of this 2D NMR approach lies in its internal logic checks. You are not just reading a single peak; you are verifying a holistic spatial model.

Step 1: Mapping via HSQC

Use the HSQC spectrum to unambiguously assign the chemical shifts of the C3-methyl protons, the C3 methine proton, and the adjacent C2/C4 methylene protons for both the (R)-MTPA and (S)-MTPA amides.

Step 2: Calculating Δδ (δS - δR)

Calculate the difference in chemical shifts for each assigned proton.

• Self-Validation Criteria: The MTPA plane must cleanly divide the morpholine ring into two hemispheres—one with positive Δδ values and one with negative Δδ values. If the signs are randomly distributed, the amide is undergoing conformational exchange, and the system automatically flags the data as invalid for absolute assignment.

Step 3: NOESY Conformational Proof

Examine the NOESY spectrum for cross-peaks between the MTPA phenyl protons and the morpholine ring.

• If the C3-methyl group is syn to the phenyl ring in the preferred conformation, a strong NOE cross-peak will be present.

• This physical, through-space measurement acts as an internal control, proving that the molecule exists in the geometry assumed by the Δδ calculation[1].

Figure 2: Logical framework for utilizing HSQC and NOESY data to achieve self-validating stereochemical assignments.

By integrating the volumes of the fully resolved C3-methyl cross-peaks in the HSQC or NOESY spectra, the enantiomeric excess (ee%) can be accurately quantified down to ~0.5% LOD, providing a comprehensive, standard-free validation of your L-N-Boc-3-methylmorpholine batch.

References

• Expanding Complex Morpholines Using Systematic Chemical Diversity Organic Letters - ACS Publications[Link]

• Chirality Sensing of N-Heterocycles via 19F NMR JACS Au - ACS Publications[Link]

• Catalytic Asymmetric Synthesis of Morpholines. Using Mechanistic Insights To Realize the Enantioselective Synthesis of Piperazines The Journal of Organic Chemistry - ACS Publications[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Boc and Cbz Protecting Groups for Chiral 3-Methylmorpholine in Drug Development

For researchers, scientists, and drug development professionals, the selection of an appropriate amine protecting group is a critical decision that profoundly influences the efficiency, stereochemical integrity, and overall success of a synthetic route. This is particularly true when working with valuable chiral building blocks like 3-methylmorpholine, a common scaffold in numerous pharmaceutical agents. This in-depth guide provides a technical comparison of two of the most ubiquitous amine protecting groups, tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz), in the context of their application to chiral 3-methylmorpholine.

Introduction: The Critical Role of Protecting Groups for Chiral Scaffolds

Chiral 3-methylmorpholine is a valuable building block in medicinal chemistry, contributing to the development of potent and selective therapeutic agents. Its stereocenter is often crucial for biological activity, demanding synthetic strategies that preserve its enantiomeric purity. The secondary amine of 3-methylmorpholine is a nucleophilic and basic center that can interfere with a wide range of synthetic transformations. Therefore, transient protection of this amine is a requisite for many synthetic routes. The choice of the protecting group is not trivial, as it must be robust enough to withstand various reaction conditions yet be removable under mild conditions that do not compromise the chiral integrity of the 3-methylmorpholine core. This guide will delve into the nuances of employing Boc and Cbz protecting groups for this purpose, offering insights into their respective strengths and weaknesses.

The Contenders: A Closer Look at Boc and Cbz

The tert-butoxycarbonyl (Boc) and benzyloxycarbonyl (Cbz or Z) groups are both carbamate-type protecting groups that effectively mask the reactivity of amines.[1] Their widespread use stems from their general stability and the predictability of their cleavage under specific, and importantly, orthogonal conditions.[2][3]

The Boc Group: Acid-Labile Protection

The Boc group is renowned for its stability to a wide array of non-acidic reagents and reaction conditions, including basic and nucleophilic environments, as well as catalytic hydrogenation.[3] This stability makes it a versatile choice in multi-step syntheses. The introduction of the Boc group is typically achieved with di-tert-butyl dicarbonate (Boc₂O).[4]

Deprotection of the Boc group is most commonly accomplished under acidic conditions, with trifluoroacetic acid (TFA) in dichloromethane (DCM) being a standard protocol.[2] The mechanism involves the formation of a stable tert-butyl cation, which then fragments into isobutene and a proton.[5] This process generates volatile byproducts (isobutene and CO₂), which simplifies purification.[2]

The Cbz Group: A Classic Removable by Hydrogenolysis

The Cbz group, another stalwart of amine protection, offers excellent stability towards both acidic and basic conditions, making it complementary to the Boc group.[3] It is typically introduced by reacting the amine with benzyl chloroformate (Cbz-Cl) in the presence of a base.[6]

The key feature of the Cbz group is its lability to catalytic hydrogenolysis.[3] This deprotection method, commonly employing palladium on carbon (Pd/C) and a hydrogen source, is exceptionally mild in terms of pH, proceeding under neutral conditions.[7] This can be a significant advantage when dealing with acid- or base-sensitive substrates.[1]

Head-to-Head Comparison for Chiral 3-Methylmorpholine

The choice between Boc and Cbz for protecting chiral 3-methylmorpholine hinges on several factors, from the planned synthetic route to practical laboratory considerations.

Ease of Introduction and Stability

Both Boc and Cbz groups can be introduced onto the 3-methylmorpholine nitrogen with high efficiency. The choice of reagents and conditions is well-established for secondary amines.

• Boc Protection: Typically proceeds in high yield using Boc₂O and a base like triethylamine (TEA) or under catalyst-free conditions in water.[4][8] The resulting N-Boc-3-methylmorpholine is a stable, often crystalline solid that is easy to handle and purify.

• Cbz Protection: Achieved with Cbz-Cl and a base, often in a biphasic system or in an aqueous medium to maintain pH control.[6][9] Careful control of pH is crucial, especially with chiral substrates, as basic conditions can sometimes lead to racemization.[10]

Deprotection and Orthogonality

The stark difference in deprotection conditions is the cornerstone of the strategic application of Boc and Cbz groups.[2][3]

• Boc Deprotection: The use of strong acids like TFA or HCl is highly effective but precludes the presence of other acid-sensitive functional groups in the molecule.[11]

• Cbz Deprotection: Catalytic hydrogenolysis is a very mild and selective method for Cbz removal. However, it is incompatible with functional groups that are also susceptible to reduction, such as alkenes, alkynes, and some nitro groups.[2] The palladium catalyst must also be carefully removed, which can be a concern in pharmaceutical synthesis.[2]

This orthogonality allows for the selective deprotection of one group in the presence of the other, a powerful tool in the synthesis of complex molecules.[1] For instance, a Boc group can be removed with acid while a Cbz group on another part of the molecule remains intact, and vice-versa.[12]

Stereochemical Integrity: A Critical Consideration

For chiral 3-methylmorpholine, maintaining the stereochemical integrity at the C3 position is paramount.

• Racemization during Protection: While generally low, the risk of racemization during the introduction of either protecting group is not zero, particularly under harsh basic conditions. For Cbz protection with Cbz-Cl, maintaining a pH between 8 and 10 is recommended to minimize this risk.[10] Boc protection is generally considered to have a very low risk of causing racemization of an existing stereocenter.[8]

• Racemization during Deprotection: The conditions for both Boc and Cbz deprotection are generally considered to be low-risk for racemization of an adjacent stereocenter. However, prolonged exposure to strong acids or bases at elevated temperatures should always be avoided.

Practical Considerations: Byproducts, Safety, and Scale-Up

• Byproducts: A significant advantage of the Boc group is the formation of volatile byproducts (isobutene and CO₂) upon deprotection, which simplifies workup and purification.[2] Cbz hydrogenolysis produces toluene, which is non-volatile and must be removed through extraction or chromatography.[2]

• Safety: Cbz deprotection via hydrogenolysis requires the use of hydrogen gas and a pyrophoric catalyst (Pd/C), which necessitates specific safety precautions, especially on a large scale. Acid-mediated Boc deprotection avoids these hazards but involves handling corrosive acids.[11]

• Cost and Availability: Both Boc₂O and Cbz-Cl are readily available and relatively inexpensive, making both options viable for large-scale synthesis.

Data Summary: Boc vs. Cbz for Chiral 3-Methylmorpholine

Feature	Boc (tert-Butoxycarbonyl)	Cbz (Benzyloxycarbonyl)
Protection Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Benzyl chloroformate (Cbz-Cl)
Typical Protection Yield	High (>90%)[13]	High (71-96%)[9][13]
Stability	Stable to base, nucleophiles, and hydrogenolysis[3]	Stable to acid and base[3]
Deprotection Conditions	Strong acid (TFA, HCl)[2]	Catalytic Hydrogenolysis (H₂, Pd/C)[2]
Orthogonality	Orthogonal to Cbz, Fmoc[1]	Orthogonal to Boc, Fmoc[1]
Key Incompatibilities	Acid-sensitive functional groups	Reducible functional groups (alkenes, alkynes, nitro groups)[2]
Stereochemical Risk	Generally low risk of racemization[8]	Low risk, but pH control during protection is crucial[10]
Deprotection Byproducts	Isobutene (gas), CO₂ (gas)[2]	Toluene (liquid)[2]
Safety Considerations	Corrosive acids[11]	Flammable hydrogen gas, pyrophoric catalyst[2]

Experimental Protocols

The following are generalized protocols for the protection and deprotection of a chiral secondary amine like 3-methylmorpholine. Optimization for specific substrates and scales is recommended.

Protocol 1: Boc Protection of Chiral 3-Methylmorpholine

This protocol is adapted from standard procedures for the Boc protection of secondary amines.[4]

Materials:

• (S)- or (R)-3-Methylmorpholine

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Triethylamine (TEA) (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

Procedure:

• Dissolve 3-methylmorpholine (1.0 eq) in anhydrous THF.

• Add triethylamine to the solution and stir for 10 minutes at room temperature.

• Add a solution of Boc₂O in THF dropwise to the stirring amine solution.

• Stir the reaction mixture at room temperature for 4-12 hours, monitoring by TLC.

• Remove THF under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous NaHCO₃, followed by brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

• Purify by column chromatography on silica gel if necessary.

Protocol 2: Cbz Protection of Chiral 3-Methylmorpholine

This protocol is based on the Schotten-Baumann reaction conditions, adapted for a chiral amine.[6]

Materials:

• (S)- or (R)-3-Methylmorpholine

• Benzyl chloroformate (Cbz-Cl) (1.2 eq)

• Sodium bicarbonate (NaHCO₃) (2.0 eq)

• Tetrahydrofuran (THF) and Water (1:1 mixture)

• Ethyl acetate

• 1M HCl

Procedure:

• Dissolve 3-methylmorpholine (1.0 eq) and NaHCO₃ in a 1:1 mixture of THF and water.

• Cool the mixture to 0 °C in an ice bath.

• Add benzyl chloroformate dropwise while stirring vigorously, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC.

• Dilute the mixture with water and extract with ethyl acetate.

• Wash the organic layer sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

• Purify by column chromatography on silica gel if necessary.

Protocol 3: Boc Deprotection

A standard procedure using trifluoroacetic acid.[2]

Materials:

• N-Boc-3-methylmorpholine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Dissolve N-Boc-3-methylmorpholine in DCM.

• Add TFA (5-10 equivalents) and stir at room temperature.

• Monitor the reaction by TLC (typically complete within 1-2 hours).

• Carefully neutralize the reaction mixture with saturated aqueous NaHCO₃.

• Extract the aqueous layer with DCM.

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate in vacuo to obtain the deprotected amine.

Protocol 4: Cbz Deprotection by Catalytic Hydrogenolysis

A general protocol for Cbz deprotection.[6]

Materials:

• N-Cbz-3-methylmorpholine

• 10% Palladium on carbon (Pd/C) (5-10 mol%)

• Methanol (MeOH)

• Hydrogen gas (H₂) balloon or hydrogenator

• Celite

Procedure:

• Dissolve N-Cbz-3-methylmorpholine in methanol in a flask suitable for hydrogenation.

• Carefully add Pd/C to the solution.

• Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature.

• Monitor the reaction by TLC (typically complete within 1-16 hours).

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with methanol.

• Combine the filtrates and concentrate under reduced pressure to yield the deprotected amine.

Visualization of Synthetic Workflows

Caption: Comparative workflows for Boc and Cbz protection and deprotection of 3-methylmorpholine.

Conclusion and Recommendations

Both Boc and Cbz are excellent and reliable protecting groups for chiral 3-methylmorpholine, each with a distinct set of advantages and disadvantages. The optimal choice is dictated by the overall synthetic strategy.

• Choose Boc when:

  • The synthetic route involves reductive steps (e.g., hydrogenation of other functional groups).

  • The molecule is stable to acidic conditions.

  • Ease of byproduct removal is a priority, especially on a larger scale.

• Choose Cbz when:

  • The molecule contains acid-sensitive functional groups that would be cleaved during Boc deprotection.

  • Mild, neutral deprotection conditions are required.

  • The presence of reducible groups is not a concern.

By carefully considering the factors outlined in this guide, researchers can make an informed decision on the most suitable protecting group for their specific application, ultimately contributing to the successful and efficient synthesis of novel therapeutics based on the chiral 3-methylmorpholine scaffold.

References

• BenchChem. (2025). Dealing with racemization during the coupling of Boc-protected amino acids.
• BenchChem. (2025). Tert-Butoxycarbonyl (Boc) vs. Benzyloxycarbonyl (Cbz) as Amine Protecting Groups.
• BenchChem. (2025). Application Notes and Protocols: Step-by-Step Boc Protection of a Secondary Amine.

• Bornholdt, J., Felding, J., & Kristensen, J. L. (2010). Synthesis of enantiopure 3-substituted morpholines. Journal of Organic Chemistry, 75(21), 7454–7457. [Link]

• (2014). A Green and Convenient Protocol for the Chemoselective N-Benzyloxycarbonylation. Indian Journal of Advances in Chemical Science, 3, 82-86.
• White Rose eTheses Online. (n.d.).
• BenchChem. (2025). literature review of Boc vs. Cbz protecting groups.
• Scribd. (n.d.). Synthesis of Enantiopure 3-Substituted Morpholines.
• A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. PMC.
• BenchChem. (2025). Performance comparison of different protecting groups in polyamine synthesis.
• Master Organic Chemistry. (2018).

• Hahn, F., & Schepers, U. (2008). Versatile Procedure for Asymmetric and Orthogonal Protection of Symmetric Polyamines and Its Advantages for Solid Phase Synthesis. Journal of Combinatorial Chemistry, 10(2), 267–273. [Link]

• ResearchGate. (2017).
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Suzhou Highfine Biotech. (2025). Amino protecting group—benzyloxycarbonyl (Cbz).
• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups.
• Chemistry Steps. (2023). Boc Protecting Group for Amines.
• Ragnarsson, U., & Grehn, L. (2013). Dual protection of amino functions involving Boc. RSC Publishing.
• ResearchGate. (2025).
• ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026). Acids.
• Organic Chemistry Portal. (n.d.). Morpholine synthesis.
• BenchChem. (2025). The Enduring Guardian: A Technical Guide to the Benzyloxycarbonyl (Cbz) Protecting Group in Synthesis.
• Synple Chem. (n.d.).
• Digital CSIC. (2014). A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii).
• (n.d.).
• (n.d.). Enzymatic racemization of amines catalyzed by enantiocomplementary ω-transaminases.
• (n.d.). 7.
• Technical Disclosure Commons. (2025).

• Dugar, S., Sharma, A., Kuila, B., Mahajan, D., Dwivedi, S., & Tripathi, V. (2015). A Concise and Efficient Synthesis of Substituted Morpholines. Synthesis, 47(05), 712–720. [Link]

• ChemScene. (n.d.). 350595-57-2 | (S)-3-methylmorpholine.
• ChemSpider Synthetic Pages. (2011).
• Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection.
• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI.
• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups.
• StudySmarter. (2023). Protecting Groups: Boc, Cbz, Amine - Chemistry.

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Safety & Regulatory Compliance

L-N-Boc-3-methylmorpholine proper disposal procedures

The safe handling and disposal of L-N-Boc-3-methylmorpholine (CAS: 127420-01-3) requires a rigorous understanding of its chemical reactivity, particularly the lability of the tert-butyloxycarbonyl (Boc) protecting group and the inherent properties of the morpholine ring.

As a preferred resource for laboratory safety and chemical logistics, this guide provides researchers and drug development professionals with a comprehensive, self-validating operational framework. We move beyond generic safety data to explain the causality behind each protocol, ensuring your laboratory maintains strict environmental compliance and personnel safety.

Hazard Profile & Mechanistic Safety Grounding

L-N-Boc-3-methylmorpholine is a critical chiral building block in pharmaceutical synthesis[1]. While the Boc group provides stability under basic and nucleophilic conditions, it introduces specific hazards during acidic deprotection—the most common operational step involving this compound.

Mechanistic Causality: When exposed to strong acids (e.g., Trifluoroacetic acid [TFA] or HCl), the Boc group undergoes fragmentation. This reaction generates equimolar amounts of carbon dioxide (CO₂) and isobutylene gas . If this occurs in a sealed waste container or a closed reaction vessel, the rapid gas evolution will cause severe over-pressurization and potential explosive rupture. Furthermore, the underlying morpholine derivative is a combustible, basic amine that can cause severe ocular and dermal irritation[2].

Table 1: Physicochemical and Hazard Profile

Parameter	Specification / Description	Operational Safety Implication
Chemical Identity	L-N-Boc-3-methylmorpholine	Target intermediate requiring strict inventory tracking.
CAS Number	127420-01-3	Primary identifier for SDS and compliance logging.
Hazard Classifications	Skin/Eye Irritant, Combustible Solid/Liquid	Mandates chemical-resistant nitrile gloves and ANSI-compliant eye protection.
Chemical Reactivity	Highly Acid-Labile	Generates pressurized gas (CO₂, isobutylene) upon contact with acidic waste streams.
EPA Waste Code	Unlisted (Treat as D001/D002 based on solvent)	Strictly prohibited from drain disposal; requires licensed incineration[3].

Operational Workflow: Safe Deprotection and Waste Generation

Because the disposal of L-N-Boc-3-methylmorpholine is inextricably linked to its chemical transformation, you must control the waste at the point of generation. The following protocol outlines the safe deprotection of the compound, embedding self-validating safety checks into the workflow.

Protocol 1: Acidic Deprotection of L-N-Boc-3-methylmorpholine

This procedure generates the primary hazardous waste streams associated with this compound.

• Preparation & Engineering Controls: Conduct all operations inside a certified chemical fume hood. Ensure the sash is pulled down to the lowest workable height to protect against splash and gas pressure hazards.

• Solvent Dissolution: Dissolve L-N-Boc-3-methylmorpholine in anhydrous Dichloromethane (DCM).

  • Causality: DCM effectively solubilizes the protected amine and acts as a heat sink for the mildly exothermic deprotection step.

• Acid Addition (The Hazard Point): Cool the reaction flask in an ice bath (0 °C). Slowly add Trifluoroacetic acid (TFA) dropwise.

  • Causality: The cleavage of the Boc group is exothermic. Uncontrolled temperature spikes can lead to the rapid volatilization of DCM (boiling point 39.6 °C), causing solvent boil-over and inhalation exposure.

• Gas Venting & Monitoring: Equip the reaction flask with a mineral oil bubbler. Do not seal the system.

  • Self-Validating Check: Monitor the gas evolution via the bubbler. The cessation of bubbling serves as your primary visual indicator that the Boc fragmentation is complete and gas generation has stopped. Validate completion via TLC or LC-MS before proceeding.

• Quenching: Carefully neutralize the reaction with saturated aqueous Sodium Bicarbonate (NaHCO₃).

  • Causality: This neutralizes the excess TFA and converts the morpholine TFA-salt back into its free-base form for extraction.

Step-by-Step Hazardous Waste Disposal Procedures

The workflow above generates distinct waste streams that must be strictly segregated to comply with 3[3].

Protocol 2: Waste Segregation and EPA-Compliant Disposal

• Segregation of Halogenated/Acidic Organic Waste:

  • Collect all unreacted L-N-Boc-3-methylmorpholine, DCM, and TFA mixtures into a designated "Halogenated Acidic Organic Waste" carboy.

  • Self-Validating Check: Before sealing the waste container, leave the cap loosely threaded (vented) for at least 2 hours inside the fume hood. This ensures that any delayed evolution of dissolved CO₂ or isobutylene gas dissipates, preventing the container from rupturing under pressure in the waste storage room.

• Segregation of Aqueous Wash Waste:

  • The aqueous layer from the NaHCO₃ quench contains dissolved morpholine salts and sodium trifluoroacetate.

  • Self-Validating Check: Test the pH of the aqueous waste using pH indicator paper. Ensure the pH is >8 before transferring it to the "Basic Aqueous Waste" container. Do not mix this with the acidic organic stream, as it will cause a violent exothermic neutralization.

• Solid Waste Management:

  • Place all contaminated consumables (weighing boats, pipette tips, empty reagent bottles, and contaminated nitrile gloves) into a heavy-duty, puncture-resistant bag labeled "Hazardous Solid Chemical Waste."

• Labeling and Logistics:

  • Affix a standard EPA hazardous waste tag to all containers. Explicitly list: Dichloromethane, Trifluoroacetic acid, and Morpholine derivatives.

  • Transfer the sealed containers to your facility's central hazardous waste accumulation area for final destruction via licensed commercial incineration[4].

Table 2: Waste Segregation Matrix

Waste Stream	Primary Components	Disposal Destination	Incompatibility Warning
Organic Liquid	DCM, TFA, L-N-Boc-3-methylmorpholine	Halogenated Organic Carboy	Do not mix with strong bases or oxidizing agents.
Aqueous Liquid	Water, NaHCO₃, Morpholine salts	Basic Aqueous Carboy	Do not mix with concentrated acids.
Solid Waste	PPE, Glassware, Silica gel	Solid Hazardous Waste Bin	Do not dispose of in general municipal trash.

Process Visualization

The following diagram maps the logical flow of handling, chemical transformation, and regulatory waste segregation to ensure a closed-loop safety system.

Workflow for L-N-Boc-3-methylmorpholine handling, deprotection, and waste disposal.

References

• NextSDS. L-N-Boc-3-methylmorpholine — Chemical Substance Information (CAS 127420-01-3). Retrieved from:[Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Morpholine. Retrieved from: [Link]

• Environmental Protection Agency (EPA) / eCFR. 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Retrieved from:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. nj.gov [nj.gov]
• 3. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling L-N-Boc-3-methylmorpholine

As a Senior Application Scientist, I approach chemical safety not merely as a checklist of compliance, but as a mechanistic science. Handling L-N-Boc-3-methylmorpholine (CAS: 1022094-01-4) requires a deep understanding of how its molecular structure dictates its physical behavior and toxicokinetic profile.

This guide provides the foundational logic, quantitative data, and self-validating protocols required to safely handle, process, and dispose of this critical chiral building block.

Mechanistic Risk Assessment: The "Why" Behind the Hazard

L-N-Boc-3-methylmorpholine is widely used in peptide synthesis and drug development. According to its Safety Data Sheet (SDS), it carries multiple hazard statements, most notably H302 (Harmful if swallowed) , H315 (Skin irritation) , H317 (May cause an allergic skin reaction) , and H332 (Harmful if inhaled) 1.

To understand the PPE requirements, we must look at the molecule's structure:

• The Morpholine Core: Unprotected morpholine is a well-documented dermal penetration hazard. The National Institute for Occupational Safety and Health (NIOSH) assigns morpholine a "SK: SYS" notation, indicating it is readily absorbed through the skin and becomes systemically available 2.

• The Boc Protecting Group: The addition of the bulky, nonpolar tert-butyloxycarbonyl (Boc) group significantly increases the lipophilicity (LogP) of the molecule 3. Because the human stratum corneum is a lipid-rich barrier, highly lipophilic molecules like Boc-protected amines act as their own permeation enhancers, crossing the skin barrier much faster than highly polar compounds.

Quantitative PPE Specifications

The following table summarizes the mandatory PPE required for handling L-N-Boc-3-methylmorpholine, driven by the chemical's lipophilic and irritant properties.

PPE Category	Specification / Standard	Mechanistic Justification	Replacement / Validation Cycle
Hand Protection	Nitrile (Min. 0.4 mm thickness) or Double-Gloving (0.11 mm x2)	Nitrile provides high resistance to nonpolar, lipophilic organic molecules. Latex is permeable to Boc-derivatives.	Replace immediately if contaminated. Validate by trapping air and squeezing to check for pinholes prior to donning.
Eye Protection	ANSI Z87.1 / EN 166 Chemical Splash Goggles	Protects against H319 (Serious eye irritation) from micro-dust aerosolization during weighing.	Inspect straps for elasticity; ensure a tight seal against the face.
Body Protection	Flame-Resistant (FR) or 100% Cotton Lab Coat	Prevents dermal contact (H315, H317). Synthetic blends can melt into the skin if secondary solvents ignite.	Launder weekly; replace immediately if chemical dust settles on the fabric.
Respiratory	Fume Hood (Primary) + N95/P100 Particulate Respirator (Secondary/Spill)	Mitigates H332 (Harmful if inhaled) and H335 (Respiratory irritation).	Validate hood face velocity (>100 fpm) before use.

Operational Logic & Workflows

Workflow for safe handling and spill response of L-N-Boc-3-methylmorpholine.

Protocol A: Self-Validating Weighing & Transfer

When transferring L-N-Boc-3-methylmorpholine, the primary risk is the generation of invisible, airborne micro-particles that can be inhaled or settle on the skin.

• Environmental Validation: Before opening the chemical container, tape a 1-inch strip of tissue paper to the bottom edge of the fume hood sash. Causality: If the tissue pulls steadily inward, the hood is actively generating negative pressure (self-validation). If it flutters outward, do not proceed.

• Static Mitigation: Wipe the exterior of the weighing spatula and the balance pan with an anti-static wipe. Causality: Lipophilic powders often carry static charges, causing them to "jump" from the spatula, leading to accidental dermal exposure or inhalation.

• Double-Glove Protocol: Don a thin inner nitrile glove (0.11 mm) and a thicker outer nitrile glove. Causality: If the outer glove is contaminated during weighing, it can be safely doffed inside the hood without exposing bare skin to the chemical.

• Transfer: Weigh the compound directly into a pre-tared, sealable vial rather than open weigh paper. Seal the vial before removing it from the fume hood.

Protocol B: Spill Response & Decontamination

Because of its sensitizing nature (H317), even minor spills on the benchtop must be treated as a systemic exposure risk.

• Isolate and Elevate PPE: If a spill occurs outside the fume hood, immediately evacuate the immediate 5-foot radius. Don a half-face P100 particulate respirator. Causality: Sweeping or wiping the powder will aerosolize it, triggering H332 (inhalation harm).

• Wet-Wipe Method (No Sweeping): Do not use a brush. Dampen absorbent pads with a compatible solvent (e.g., a small amount of ethanol or isopropanol, as Boc-amines are soluble in organic solvents) and gently place them over the powder to suppress dust.

• Decontamination: Wipe the area inward from the edges to the center to prevent spreading the lipophilic residue.

• Validation of Cleaning: Swipe the cleaned area with a fresh, dry tissue. If any tactile "greasiness" or white residue remains, repeat the solvent wipe. The area is only safe when visually and texturally clear.

Protocol C: Waste Disposal Plan

L-N-Boc-3-methylmorpholine cannot go into standard aqueous waste due to its organic nature and environmental toxicity profile.

• Solid Waste: Place all contaminated gloves, weigh papers, and spill-cleanup pads into a designated, clearly labeled, sealable solid hazardous waste container.

• Liquid Waste: If the compound is dissolved in an organic solvent (e.g., DCM or DMF during peptide synthesis), the resulting solution must be disposed of in a non-halogenated (or halogenated, depending on the solvent) organic waste carboy.

• Labeling: Explicitly list "L-N-Boc-3-methylmorpholine" and "Toxic/Irritant" on the waste manifest. Causality: Environmental health and safety (EHS) teams must know the exact chemical identity to incinerate the waste at the correct temperature to prevent the release of toxic nitrogen oxides (NOx) during combustion.

References

• Safety Data Sheet - (S)-N-Boc-3-Methylmorpholine ChemScene
• Skin Notation (SK) Profile: Morpholine [CAS No. 110-91-8] Centers for Disease Control and Prevention (CDC) / NIOSH
• An In-depth Technical Guide to the Physical and Chemical Properties of Boc-Protected Amines BenchChem

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